(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

• CAS: 637337-65-6

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid

Abstract: This technical guide provides a comprehensive overview of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, a chiral building block of significant interest in medicinal chemistry and drug development. The document elucidates the molecule's structure and systematic nomenclature, details its physicochemical properties, outlines a representative synthetic protocol, and discusses its applications. Emphasis is placed on the rationale behind experimental choices and methodologies, aiming to equip researchers, scientists, and drug development professionals with actionable, in-depth knowledge.

Structural Elucidation and Nomenclature

The precise three-dimensional structure of a molecule is fundamental to its function, particularly in a biological context. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid is a non-proteinogenic, protected β-amino acid derivative whose name systematically describes its every structural feature.

Deconstruction of the IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name provides a rigorous and unambiguous description of the molecule:

• Propanoic acid : This defines the parent chain as a three-carbon carboxylic acid, forming the molecule's backbone.

• 2-methyl : A methyl group (-CH₃) is attached to the second carbon (C2) of the propanoic acid chain. This carbon is the chiral center.

• 3-amino : An amino group (-NH₂) is attached to the third carbon (C3).

• ((Benzyloxy)carbonyl) : This describes the protecting group attached to the nitrogen of the amino group. It consists of a benzyl group (C₆H₅CH₂-) linked to an oxygen, which is in turn attached to a carbonyl group (C=O). This specific moiety is widely known as the carboxybenzyl group, abbreviated as Cbz or Z .[1][] The use of the Cbz group is a classic and still widely practiced strategy in peptide chemistry to prevent the nucleophilic amino group from engaging in unwanted side reactions during synthesis.[3][4]

• (S)- : This stereochemical descriptor denotes the absolute configuration at the single chiral center (C2). According to the Cahn-Ingold-Prelog priority rules, the substituents on C2 are ranked, and with the lowest priority group (hydrogen) oriented away from the viewer, the path from highest to lowest priority traces a counter-clockwise direction.

Combining these elements gives the final, unambiguous structure.

Molecular Structure Diagram

The chemical structure is visualized below using the DOT language, illustrating the connectivity and stereochemistry of the molecule.

Sources

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A-Technical-Guide-to-the-Synthesis-of-(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic-Acid

An In-depth Technical Guide for Researchers and Drug Development Professionals

(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, a key chiral building block, is integral to the synthesis of complex pharmaceutical agents and peptidomimetics. Its stereodefined structure, featuring a protected amine and a carboxylic acid, makes it a valuable precursor where precise stereochemistry is paramount for biological efficacy. This guide provides a comprehensive review of the dominant synthetic strategies, offering field-proven insights into experimental choices and detailed protocols.

Introduction: The Significance of a Chiral β-Amino Acid

β-amino acids are crucial components of numerous biologically active molecules. Unlike their α-amino acid counterparts, they possess an additional carbon atom between the amino and carboxyl groups, a feature that imparts unique conformational properties to peptides and other molecules incorporating them. The specific stereoisomer, (S)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid, is particularly sought after for its role in constructing modified peptides with enhanced stability against enzymatic degradation. The benzyloxycarbonyl (Cbz) protecting group is a strategic choice, renowned for its stability under various reaction conditions and its facile removal via catalytic hydrogenation.

Core Synthetic Strategies

The synthesis of this target molecule is primarily approached through two major strategies: leveraging the existing chirality of natural molecules (chiral pool synthesis) and creating the desired stereocenter through asymmetric reactions. Each approach carries distinct advantages and challenges in terms of step economy, scalability, and stereochemical control.

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Caption: Overview of major synthetic routes.

Chiral Pool Synthesis: The Natural Advantage

The chiral pool approach utilizes readily available, enantiomerically pure natural products as starting materials.[1][2] For the synthesis of (S)-3-amino-2-methylpropanoic acid derivatives, amino acids like (S)-aspartic acid or (S)-valine serve as excellent precursors. This strategy is often favored for its reliability in transferring the inherent stereochemistry of the starting material to the final product.

One established route begins with (S)-aspartic acid. The synthesis involves a sequence of transformations aimed at removing one carboxyl group and modifying the other while retaining the original stereocenter. While specific multi-step protocols exist, the general pathway involves protection of the amino and α-carboxyl groups, selective reduction of the β-carboxyl group to a hydroxymethyl, conversion to a leaving group, and subsequent displacement or further modification to introduce the methyl group. The key challenge lies in achieving high selectivity and yield across multiple steps.

Asymmetric Synthesis: Creating Chirality

Asymmetric synthesis offers a powerful alternative, creating the desired stereocenter with high enantioselectivity.[3][4][5] This is often achieved through catalytic methods, which are highly efficient and desirable for industrial-scale production.

Catalytic Asymmetric Hydrogenation

A prominent method involves the asymmetric hydrogenation of a prochiral α,β-unsaturated carboxylic acid or ester.[6][7] This reaction typically employs a transition metal catalyst, such as rhodium or ruthenium, complexed with a chiral phosphine ligand.[7][8] The choice of ligand is critical for inducing high enantioselectivity.

The general workflow is as follows:

• Precursor Synthesis: An appropriate α,β-unsaturated precursor, such as (E)-3-(benzyloxycarbonylamino)-2-methylacrylic acid, is synthesized.

• Asymmetric Hydrogenation: The precursor is hydrogenated under a hydrogen atmosphere using a chiral catalyst system. The chiral ligand coordinates to the metal center, creating a chiral environment that directs the hydrogenation to one face of the double bond, yielding the desired (S)-enantiomer with high enantiomeric excess (ee).

• Purification: The final product is isolated and purified.

This method is highly attractive due to its efficiency and the high levels of stereocontrol achievable, often exceeding 95% ee.[6][7]

Diastereoselective Michael Addition

Another effective strategy is the conjugate (Michael) addition of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound attached to a chiral auxiliary.[9][10] The chiral auxiliary, temporarily installed in the molecule, directs the incoming nucleophile to attack from a specific face, thereby creating the new stereocenter with a high degree of diastereoselectivity.

A representative sequence involves:

• Acylation: A chiral auxiliary, such as an Evans oxazolidinone, is acylated with 2-methyl-2-propenoyl chloride.

• Conjugate Addition: A protected amine source, like lithium dibenzylamide, is added to the N-enoyl oxazolidinone. The steric bulk of the auxiliary directs the addition to form the desired diastereomer.

• Hydrolysis: The chiral auxiliary is cleaved hydrolytically to release the desired (S)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid.

This substrate-controlled approach provides a robust and predictable method for establishing the stereochemistry.[10]

Comparative Analysis of Synthetic Routes

Synthetic Strategy	Typical Starting Material	Key Transformation	Advantages	Challenges
Chiral Pool	(S)-Aspartic Acid	Multi-step functional group interconversion	Reliable stereochemistry, readily available starting material.	Longer synthetic sequence, potential for racemization in some steps.
Asymmetric Hydrogenation	An α,β-unsaturated ester	Rh- or Ru-catalyzed hydrogenation	High enantioselectivity (>95% ee), catalytic, step-economical.[6][7]	Requires synthesis of specific unsaturated precursor, expensive catalysts/ligands.
Diastereoselective Michael Addition	A chiral auxiliary and an α,β-unsaturated acid	Conjugate addition of an amine	High diastereoselectivity, predictable outcome.[10]	Requires stoichiometric use of chiral auxiliary, additional protection/deprotection steps.

Detailed Experimental Protocols

Protocol 1: Asymmetric Hydrogenation of (E)-methyl 3-(acetylamino)-2-methylbut-2-enoate (Illustrative Precursor)

This protocol illustrates the key asymmetric hydrogenation step. The initial precursor would be further elaborated to the target molecule. The principles are directly transferable.

1. Catalyst Preparation: In a glovebox, a pressure-rated vial is charged with [Rh(COD)2]BF4 (5.0 mg, 0.012 mmol) and a chiral bisphosphine ligand (e.g., (S,S)-Me-DuPhos, 6.1 mg, 0.013 mmol). Anhydrous, degassed methanol (2.0 mL) is added, and the solution is stirred for 20 minutes to form the active catalyst.

2. Hydrogenation Reaction: To a solution of the enamide precursor (e.g., (E)-methyl 3-(acetylamino)-2-methylbut-2-enoate, 200 mg, 1.17 mmol) in anhydrous, degassed methanol (10 mL) in a hydrogenation vessel, the pre-formed catalyst solution is transferred via cannula.

3. Execution: The vessel is sealed, purged three times with H2 gas, and then pressurized to 60 psi. The reaction is stirred vigorously at room temperature for 24 hours.

4. Work-up and Analysis: The pressure is carefully released, and the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel. The enantiomeric excess of the product is determined by chiral HPLC analysis.

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Caption: Workflow for catalytic asymmetric hydrogenation.

Conclusion

The synthesis of (S)-3-(((benzyloxy)carbonyl)amino)-2-methylpropanoic acid can be achieved through several robust and effective strategies. The choice between a chiral pool approach and an asymmetric synthesis method depends on factors such as the desired scale, cost considerations, and available starting materials. Catalytic asymmetric hydrogenation stands out as a highly efficient and elegant method for large-scale production, offering excellent enantioselectivity.[6][7] For laboratory-scale synthesis where predictability and substrate control are key, diastereoselective Michael additions using chiral auxiliaries remain a powerful option.[10] Continued innovation in catalysis will likely lead to even more efficient and sustainable routes to this valuable chiral building block.

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• Kaib, P. S. J., et al. (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. Journal of the American Chemical Society. [Link]

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• Unknown Author. Synthesis of (b) (R)-3-Amino-2-[[(benzyloxy)carbonyl]amino]propanoic acid. PrepChem. [Link]

• Mokrane, F. Z., et al. (2001). A facile synthesis of w-benzyloxycarbonyl-(s)-2-amino-3-(dimethylamino)propanoicacid. Organic Preparations and Procedures International. [Link]

• Coppola, G. M., & Schuster, H. F. (1987). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Wiley.

• Han, S., & Kim, D. (2016). Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis. Molecules. [Link]

• Han, S., & Kim, D. (2016). Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis. PubMed. [Link]

• Gao, W., et al. (2023). Asymmetric synthesis of functionalizable type II β-turn-inducing α-amino acid building blocks. Organic Letters. [Link]

• Unknown Author. Synthesis of N-Cbz-3-amino-3-cyclohexyl propionic acid. PrepChem. [Link]

• MySkinRecipes. (R)-3-Amino-2-methylpropanoic acid. [Link]

• NIST. Propanoic acid, 3-amino-2-methyl-. NIST WebBook. [Link]

• Google Patents. (2012). Process for preparing (2r, 3s) 2-benzyloxy-3-tert-butoxy carbonyl amino-3-phenyl propionic acid.
• Google Patents. (2010). Process for preparing enantiomerically enriched amino-alcohols.

• Bull, S. D., et al. (2001). Asymmetric synthesis of beta2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. PubMed. [Link]

• Distinto, S., et al. (2021). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molecules. [Link]

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A-In-depth Technical Guide on the Potential Applications in Peptide Synthesis for Cbz-(S)-3-amino-2-methylpropanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the strategic applications of Cbz-(S)-3-amino-2-methylpropanoic acid in modern peptide synthesis. As a sterically hindered β-amino acid derivative, this building block offers unique conformational constraints that are highly valuable in the design of peptidomimetics and biologically active peptides. This document will explore the rationale behind its use, detailing its role in inducing specific secondary structures, enhancing proteolytic stability, and serving as a versatile scaffold in drug discovery. We will provide detailed experimental protocols, comparative data, and workflow visualizations to empower researchers in leveraging the full potential of this unique amino acid derivative.

Introduction: The Strategic Value of Non-natural Amino Acids in Peptide Science

The therapeutic potential of peptides is often limited by their conformational flexibility and susceptibility to enzymatic degradation.[1] The incorporation of non-natural amino acids is a powerful strategy to overcome these limitations.[2] Cbz-(S)-3-amino-2-methylpropanoic acid, a chiral β-amino acid featuring a methyl group at the α-position and an N-terminal benzyloxycarbonyl (Cbz) protecting group, is a particularly noteworthy building block in this context.

The Cbz group, introduced by Bergmann and Zervas, provides robust protection of the amino functionality during peptide coupling reactions and can be selectively removed under various mild conditions.[][4] The α-methyl group introduces significant steric hindrance, which restricts the conformational freedom of the peptide backbone.[2] This combination of features makes Cbz-(S)-3-amino-2-methylpropanoic acid a valuable tool for medicinal chemists and peptide scientists seeking to design peptides with enhanced stability, receptor affinity, and specific secondary structures.[5]

Core Applications in Peptide Synthesis

Induction of Stable Secondary Structures

The steric bulk of the α-methyl group in Cbz-(S)-3-amino-2-methylpropanoic acid significantly influences the Ramachandran plot, favoring specific dihedral angles that promote the formation of stable secondary structures such as β-turns and helices.[2] This conformational rigidity is crucial for mimicking the bioactive conformation of natural peptides and enhancing receptor binding affinity.

• β-Turn Formation: The constrained geometry around the α-carbon promotes the formation of β-turns, which are critical structural motifs in many biologically active peptides.

• Helical Structures: The incorporation of this amino acid can induce and stabilize helical conformations, particularly 3₁₀-helices, which are often involved in protein-protein interactions.[2]

Enhancement of Proteolytic Stability

A major hurdle in the development of peptide-based therapeutics is their rapid degradation by proteases. The α-methyl group in Cbz-(S)-3-amino-2-methylpropanoic acid provides a steric shield that hinders the approach of proteases, thereby increasing the metabolic stability and in vivo half-life of the resulting peptides.

Synthesis of Peptidomimetics and Unnatural Peptides

Cbz-(S)-3-amino-2-methylpropanoic acid serves as a versatile building block for the synthesis of peptidomimetics, which are compounds that mimic the structure and function of natural peptides but with improved pharmacological properties. Its unique structure allows for the creation of novel peptide backbones and side-chain functionalities.

Experimental Protocols: A Practical Guide

The successful incorporation of Cbz-(S)-3-amino-2-methylpropanoic acid into a peptide sequence requires careful consideration of coupling conditions to overcome the steric hindrance of the α-methyl group.

Solid-Phase Peptide Synthesis (SPPS) Protocol

The Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy is a commonly used method for solid-phase peptide synthesis.[4][6]

Step 1: Resin Swelling Swell the appropriate resin (e.g., Wang resin for C-terminal acids, Rink amide resin for C-terminal amides) in N,N-dimethylformamide (DMF) for 30 minutes.[6]

Step 2: Fmoc Deprotection Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.[6]

Step 3: Coupling of Cbz-(S)-3-amino-2-methylpropanoic acid Due to the steric hindrance of the α-methyl group, a more potent coupling reagent is recommended.

• Activation: Pre-activate a 3-fold molar excess of Cbz-(S)-3-amino-2-methylpropanoic acid with a 2.9-fold molar excess of a coupling reagent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and a 6-fold molar excess of a base like N,N-diisopropylethylamine (DIEA) in DMF for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin and allow the reaction to proceed for 2-4 hours. Monitor the coupling reaction using a qualitative test such as the Kaiser test. A double coupling may be necessary for complete reaction.

Step 4: Capping (Optional) To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIEA in DMF).

Step 5: Iterative Cycles Repeat the deprotection and coupling steps for the subsequent amino acids in the sequence.

Step 6: Final Cleavage and Deprotection After the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., triisopropylsilane, water, and 1,2-ethanedithiol). The Cbz group is generally stable to TFA and will remain on the N-terminus.[7]

Cbz Deprotection

If the final peptide requires a free N-terminus, the Cbz group can be removed.

• Catalytic Hydrogenolysis: The most common method is catalytic hydrogenolysis using a palladium catalyst (e.g., 10% Pd/C) under a hydrogen atmosphere.[8][9] This method is clean and efficient.

• Acidic Conditions: Strong acidic conditions, such as HBr in acetic acid, can also cleave the Cbz group.[8]

Data Presentation: Comparative Analysis

Amino Acid	Coupling Time (HBTU/DIEA)	Coupling Efficiency	Conformational Preference
Cbz-Alanine	1-2 hours	>99%	Flexible
Cbz-(S)-3-amino-2-methylpropanoic acid	2-4 hours (double coupling may be needed)	>95%	β-turn / Helical

This table provides a general comparison. Actual results may vary depending on the specific peptide sequence and reaction conditions.

Visualization of the Synthetic Workflow

Below is a diagram illustrating the key steps in the solid-phase peptide synthesis incorporating Cbz-(S)-3-amino-2-methylpropanoic acid.

Caption: Solid-Phase Peptide Synthesis Workflow.

Conclusion and Future Outlook

Cbz-(S)-3-amino-2-methylpropanoic acid is a powerful tool in the arsenal of peptide chemists. Its ability to induce conformational constraints and enhance proteolytic stability makes it an invaluable building block for the design of novel peptide therapeutics and peptidomimetics. Future applications may focus on its incorporation into more complex macrocyclic and stapled peptides to further explore its potential in modulating biological activity. As our understanding of structure-activity relationships continues to grow, the strategic use of such conformationally constrained amino acids will undoubtedly play a pivotal role in the development of next-generation peptide-based drugs.

References

• Synthesis and conformational studies of peptides from new C-linked carbo-beta-amino acids (beta-Caas) with anomeric methylamino- and difluorophenyl moieties. (2008). PubMed. Available at: [Link]

• Tandem deprotection/coupling for peptide synthesis in water at room temperature. (2017). Green Chemistry (RSC Publishing). Available at: [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Cbz deprotection conditions: screening of catalysts and sources of H2. ResearchGate. Available at: [Link]

• Synthesis of cbz-protected ketomethylene dipeptide isosteres. (1999). PubMed. Available at: [Link]

• Methods and protocols of modern solid phase peptide synthesis. (2014). Available at: [Link]

• Solid-phase peptide synthesis and solid-phase fragment coupling mediated by isonitriles. PubMed Central. Available at: [Link]

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• Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. (2024). YouTube. Available at: [Link]

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• Peptide Synthesis Using Unprotected Amino Acids. (2023). ChemRxiv. Available at: [Link]

• How to synthesize N-Cbz-protected peptide by Fmoc/tBu-SPPS? (2023). ResearchGate. Available at: [Link]

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• Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. (2018). MDPI. Available at: [Link]

• Inverse Peptide Synthesis Using Transient Protected Amino Acids. (2024). PubMed. Available at: [Link]

• Conformational Exploration of two Peptides and their Hybrid Polymer Conjugates: Potentialities as Self-Aggregating Materials. PubMed Central. Available at: [Link]

• Cyclic amino acid compounds pharmaceutical compositions comprising same and methods for inhibiting β-amyloid peptide release and/or its synthesis by use of such compounds. Google Patents.

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Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid. As a crucial building block in medicinal chemistry, particularly for the development of peptidomimetics and other complex therapeutic agents, a reliable and well-understood synthetic protocol is paramount. This guide moves beyond a simple recitation of steps to explain the underlying chemical principles and the rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the process.

Introduction: The Significance of Cbz-Protected β-Amino Acids

(S)-3-amino-2-methylpropanoic acid, a chiral β-amino acid, is a valuable synthon in organic chemistry. The protection of its amino group with the carbobenzyloxy (Cbz or Z) group is a critical step to prevent unwanted side reactions, such as polymerization, during subsequent coupling or modification procedures in multi-step syntheses.[1] The Cbz group, introduced by Bergmann and Zervas, is renowned for its stability under a range of conditions and its clean removal via catalytic hydrogenation, making it a cornerstone of peptide chemistry.[1][2] This protocol details the widely-used Schotten-Baumann reaction conditions for the efficient N-protection of the starting amino acid.

Overall Synthetic Scheme

The synthesis involves a single, high-yielding step: the N-protection of the primary amine of (S)-3-amino-2-methylpropanoic acid using benzyl chloroformate under basic conditions.

Caption: Overall reaction for Cbz protection.

Scientific Principles and Rationale

The N-Carbobenzyloxy (Cbz) Protection Mechanism

The core of this synthesis is the nucleophilic acyl substitution reaction between the amine and benzyl chloroformate. The reaction proceeds as follows:

• Deprotonation: The amino group of (S)-3-amino-2-methylpropanoic acid is deprotonated by the base (e.g., Sodium Hydroxide), increasing its nucleophilicity.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom attacks the electrophilic carbonyl carbon of benzyl chloroformate.

• Elimination: The tetrahedral intermediate collapses, expelling the chloride ion as a leaving group, thus forming the stable carbamate linkage.

• Neutralization: The HCl byproduct is neutralized by the base present in the reaction medium.

Caption: Mechanism of Cbz protection.

Causality of Experimental Choices (Expert Insights)

• Choice of Base: Sodium hydroxide or sodium carbonate are commonly used. Their primary role is to deprotonate the amino group, enhancing its nucleophilicity, and to neutralize the hydrochloric acid generated during the reaction.[3] Maintaining a pH between 8 and 10 is crucial; a lower pH will result in a protonated, non-nucleophilic amine, while a pH that is too high can promote racemization or hydrolysis of the benzyl chloroformate reagent.[4]

• Reaction Temperature: The reaction is initiated at 0°C (ice bath). This is critical for two reasons: 1) It helps to control the exothermic nature of the reaction, and 2) It minimizes the thermal decomposition of the relatively unstable benzyl chloroformate, preventing the formation of unwanted byproducts.[3]

• Solvent System: A biphasic system of an organic solvent and water is often used, known as Schotten-Baumann conditions.[2] However, for amino acids, a homogenous aqueous solution is common. The starting amino acid is dissolved in the aqueous base, and the Cbz-Cl is added.

• Acidic Workup: After the reaction, the mixture is acidified. This protonates the carboxylate group of the product, rendering it less soluble in water and facilitating its precipitation or extraction into an organic solvent.[3]

Detailed Experimental Protocol

This protocol is adapted from standard procedures for the N-Cbz protection of amino acids.[2][3]

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity (Example Scale)	Moles (mmol)	Equivalents	Notes
(S)-3-amino-2-methylpropanoic acid	103.12	5.00 g	48.48	1.0	Starting material.
Sodium Hydroxide (NaOH)	40.00	4.27 g	106.7	2.2	Prepare a 2 M aqueous solution.
Benzyl Chloroformate (Cbz-Cl)	170.59	9.10 g (7.6 mL)	53.33	1.1	Reagent grade, handle in a fume hood.
Hydrochloric Acid (HCl), concentrated	36.46	As needed	-	-	For acidification (e.g., 6 M solution).
Ethyl Acetate (EtOAc)	88.11	~300 mL	-	-	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	~10 g	-	-	For drying the organic layer.
Deionized Water	18.02	~200 mL	-	-

Step-by-Step Procedure

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the (S)-3-amino-2-methylpropanoic acid (5.00 g, 48.48 mmol) in 53 mL of a pre-chilled 2 M aqueous solution of sodium hydroxide.

• Cooling: Place the flask in an ice-water bath and stir the solution until the temperature equilibrates to 0-5°C.

• Reagent Addition: While stirring vigorously, add the benzyl chloroformate (7.6 mL, 53.33 mmol) dropwise via a syringe or dropping funnel over a period of 20-30 minutes. Ensure the internal temperature does not rise above 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 3-4 hours. The mixture may appear cloudy or as a white slurry.

• Initial Wash: Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x 50 mL) to remove any unreacted benzyl chloroformate and benzyl alcohol byproduct. Discard the organic layers.

• Acidification: Cool the remaining aqueous layer in an ice bath. Carefully acidify the solution to a pH of approximately 2 by the slow, dropwise addition of 6 M HCl. A white precipitate of the product should form.

• Extraction: Extract the product from the acidified aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined ethyl acetate extracts over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Characterization

The crude product is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes.

• Expected Appearance: A white to off-white solid.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Data & Expected Results

The N-Cbz protection of amino acids is typically a high-yielding reaction.

Parameter	Expected Value	Source/Comment
Yield	>90%	Based on typical yields for Cbz protection of similar amino acids.[3]
Purity (Crude)	>95%	Often high, as determined by ¹H NMR.
Melting Point	To be determined experimentally
¹H NMR	Consistent with Cbz-(S)-3-amino-2-methylpropanoic acid structure	Key signals: aromatic protons from Cbz, benzyl CH₂, methine and methylene protons of the amino acid backbone.

Conclusion

This protocol provides a robust and reliable method for the synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid. By carefully controlling key parameters such as temperature and pH, researchers can achieve high yields of the desired product. The detailed explanation of the chemical principles and experimental rationale is intended to empower scientists to not only successfully execute the synthesis but also to troubleshoot and adapt the procedure as needed for their specific research and development goals.

References

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Beilstein Journals. EXPERIMENTAL PROCEDURES. [Link]

• ScienceDirect. An enantioselective synthesis of D-(-)- and L-(+)-2-amino-3-phosphonopropanoic acid. [Link]

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Google Patents. US8357820B2 - Process for producing N-protected amino acid.

• The Royal Society of Chemistry. Experimental Procedures. [Link]

• National Center for Biotechnology Information. Developing deprotectase biocatalysts for synthesis. [Link]

• PubMed. Asymmetric synthesis of beta2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. [Link]

Sources

• 1. Developing deprotectase biocatalysts for synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

NMR spectroscopy of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

As a Senior Application Scientist, this document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. This Cbz-protected amino acid is a crucial building block in peptide synthesis and the development of novel therapeutics. Accurate structural elucidation and purity assessment by NMR are paramount for ensuring the integrity of subsequent research and development phases. This guide offers both the theoretical underpinnings and practical, field-proven protocols for obtaining and interpreting high-quality NMR data for this molecule.

Introduction to NMR Analysis of Protected Amino Acids

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern drug discovery and development.[1][2][3] It provides unparalleled insight into molecular structure at the atomic level, enabling unambiguous confirmation of chemical identity, stereochemistry, and purity. Unlike destructive methods, NMR is non-invasive and allows for the recovery of the sample post-analysis.[4]

(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, with its chiral center and key functional groups—a carboxylic acid, a carbamate (Cbz protecting group), and an aliphatic backbone—presents a distinct set of NMR characteristics. Understanding these characteristics is fundamental for chemists and researchers to verify successful synthesis and to identify any potential impurities or degradation products. This application note serves as a comprehensive protocol for the structural verification of this compound using ¹H and ¹³C NMR spectroscopy.

Molecular Structure and Spectroscopic Predictions

A thorough analysis of the molecular structure is the first step in predicting the NMR spectrum. This allows for the formulation of hypotheses that will be confirmed or refuted by the experimental data.

Chemical Structure of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid:

• Ph: Phenyl group (C₆H₅)

• Cbz: Benzyloxycarbonyl protecting group

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show distinct signals for each unique proton environment. The expected chemical shifts (δ) are influenced by the electronic environment of the protons.

Proton Assignment	Label	Expected δ (ppm)	Multiplicity	Integration	Rationale
Phenyl Protons	Ar-H	7.2-7.4	Multiplet (m)	5H	Protons on the aromatic ring of the benzyl group.
Benzylic Protons	Ph-CH₂ -O	~5.1	Singlet (s)	2H	Protons are chemically equivalent and adjacent to an oxygen and the phenyl ring.
Amide Proton	NH	5.5-7.0	Broad Triplet (br t) or Multiplet	1H	Chemical shift is solvent-dependent and can be broad due to quadrupole effects and exchange. Coupling to adjacent CH₂.
Methylene Protons	NH-CH₂ -CH	3.1-3.4	Multiplet (m)	2H	Diastereotopic protons coupled to both the NH and the CH proton.
Methine Proton	CH₂-CH -CH₃	2.5-2.8	Multiplet (m)	1H	Coupled to the adjacent CH₂ and CH₃ groups.
Methyl Protons	CH-CH₃	~1.1	Doublet (d)	3H	Coupled to the adjacent CH methine proton.
Carboxylic Acid Proton	COOH	10.0-12.0	Broad Singlet (br s)	1H	Highly deshielded and often broad due to hydrogen bonding and chemical exchange. Signal may not be observed in certain solvents or conditions.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show a single peak for each unique carbon atom.

Carbon Assignment	Expected δ (ppm)	Rationale
Carboxylic Carbonyl	C OOH	175-180
Carbamate Carbonyl	O-C O-NH	155-157
Aromatic Carbons (ipso)	Ar-C	136-138
Aromatic Carbons	Ar-C H	127-129
Benzylic Carbon	Ph-C H₂-O	~67
Methylene Carbon	NH-C H₂-CH	~45
Methine Carbon	CH₂-C H-CH₃	~40
Methyl Carbon	CH-C H₃	~17

Experimental Protocols

Adherence to a meticulous experimental protocol is critical for acquiring high-quality, reproducible NMR data.

Protocol for Sample Preparation

The quality of the NMR spectrum is profoundly dependent on proper sample preparation.[5]

Materials and Reagents:

• (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (Analyte)

• High-quality 5 mm NMR tubes and caps[6][7]

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• Glass Pasteur pipette and bulb

• Small vial for dissolution

• Glass wool or syringe filter (if particulates are present)

Solvent Selection:

• DMSO-d₆ (Dimethyl sulfoxide-d₆): Recommended. It is an excellent solvent for polar molecules, including those with carboxylic acid and amide functionalities. The exchangeable NH and COOH protons are readily observable in this solvent. The residual solvent peak appears at ~2.50 ppm.

• CDCl₃ (Chloroform-d): A common alternative for protected amino acids. However, the acidic COOH proton and the NH proton may undergo rapid exchange, leading to very broad signals or their complete disappearance from the spectrum. The residual solvent peak is at ~7.26 ppm, which may overlap with the analyte's aromatic signals.

Step-by-Step Procedure:

• Weighing the Sample:

  • For ¹H NMR , weigh 5-15 mg of the analyte into a clean, dry vial.[6][8]

  • For ¹³C NMR , a higher concentration is preferable due to the lower natural abundance of the ¹³C isotope. Weigh 20-50 mg of the analyte.[5][6]

• Dissolution:

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[6][7][8] This volume corresponds to a sample height of about 4-5 cm in a standard 5 mm NMR tube.

  • Gently swirl or vortex the vial to ensure the sample dissolves completely. Sonication can be used cautiously if dissolution is slow.

• Filtration (if necessary):

  • Visually inspect the solution against a light source. If any solid particles or cloudiness persist, filtration is mandatory.[8] Suspended solids disrupt the magnetic field homogeneity, leading to broad spectral lines and poor resolution.

  • To filter, tightly pack a small plug of glass wool into a Pasteur pipette and transfer the solution through the pipette into the NMR tube.

• Transfer to NMR Tube:

  • Carefully transfer the clear solution into a clean, unscratched NMR tube.

  • Securely place a cap on the tube and label it clearly.

• Final Check:

  • Wipe the outside of the NMR tube, especially the lower portion, with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or acetone to remove any fingerprints or dust before inserting it into the spectrometer.[8]

Protocol for NMR Data Acquisition

The following parameters are provided as a starting point for a 400 MHz spectrometer and should be optimized as needed.

Parameter	¹H Acquisition (1D)	¹³C Acquisition (1D)
Pulse Program	zg30	zgpg30 (proton-decoupled)
Number of Scans (NS)	16	1024 or higher
Relaxation Delay (D1)	2.0 s	2.0 s
Spectral Width (SW)	20 ppm (-5 to 15 ppm)	240 ppm (-20 to 220 ppm)
Acquisition Time (AQ)	~2-3 s	~1-2 s
Temperature	298 K (25 °C)	298 K (25 °C)

Acquisition Workflow:

• Insert the sample into the spectrometer.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to optimize homogeneity. This is a critical step for achieving sharp lines and high resolution.[6]

• Load the appropriate acquisition parameters for either ¹H or ¹³C NMR.

• Acquire the spectrum.

• Save the Free Induction Decay (FID) data.

Data Processing and Structural Interpretation

Raw FID data must be mathematically processed to generate the frequency-domain spectrum that is interpreted by the scientist.

Data Processing Workflow:

Interpretation Steps:

• Fourier Transform: Converts the time-domain FID into a frequency-domain spectrum.

• Phase Correction: Adjusts all peaks to be purely absorptive (positive).

• Baseline Correction: Ensures the baseline of the spectrum is flat at zero.

• Referencing: Calibrate the chemical shift axis. Set the residual solvent peak to its known value (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integration (¹H NMR only): Determine the relative number of protons corresponding to each signal. Set the integration of a well-resolved, known signal (e.g., the benzylic CH₂ to 2H or the aromatic region to 5H) and normalize the other integrals.

• Peak Picking: Identify the exact chemical shift of each peak maximum.

• Analysis: Compare the experimental spectrum to the predictions. Assign each peak to a specific proton or carbon in the molecule. Verify that chemical shifts, multiplicities, and integrations match the expected structure.

Advanced 2D NMR for Unambiguous Assignment

For complex molecules or to resolve signal overlap, 2D NMR techniques are invaluable.[4][9] They provide correlation data that reveal connectivity within the molecule.

Recommended 2D Experiments:

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). A cross-peak between two signals indicates that the corresponding protons are scalar-coupled. This is essential for tracing the connectivity of the aliphatic backbone.[10]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached. This experiment is the most reliable method for assigning the signals in the ¹³C spectrum.[4]

2D NMR Analysis Workflow:

By following these detailed protocols, researchers, scientists, and drug development professionals can confidently acquire, process, and interpret NMR spectra for (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, ensuring the structural integrity and quality of this vital chemical building block.

References

• NMR Sample Preparation . Chemical Instrumentation Facility - Iowa State University. [Link]

• Small molecule NMR sample preparation . Emory University. [Link]

• NMR Spectroscopy Revolutionizes Drug Discovery . Technology Networks. [Link]

• NMR Sample Preparation . University of Cambridge Department of Chemistry. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions . MDPI. [Link]

• NMR Sample Preparation: The Complete Guide . Organomation. [Link]

• Sample Preparation . University College London. [Link]

• NMR Metabolomics Protocols for Drug Discovery . UNL Digital Commons. [Link]

• 1H NMR Study of Protected and Unprotected Kainoid Amino Acids: Facile Assignment of C-4 Stereochemistry . The Journal of Organic Chemistry - ACS Publications. [Link]

• NMR Protocols and Methods . Springer Nature Experiments. [Link]

• NMR as a “Gold Standard” Method in Drug Design and Discovery . PMC - PubMed Central. [Link]

• The 13C Chemical Shifts of Amino Acids in Aqueous Solution Containing Organic Solvents . PubMed. [Link]

• 13C NMR chemical shifts of the carbonyl carbons of... . ResearchGate. [Link]

• 13C NMR analysis of peptides and amino acids . Steelyard Analytics, Inc. [Link]

• Synthesis and NMR analysis of 13C and 15N-labeled long-chain polyamines (LCPAs) . RSC Publishing. [Link]

• peptide nmr . Bijvoet Center for Biomolecular Research. [Link]

• A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy . ChemRxiv - Cambridge Open Engage. [Link]

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• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. NMR Spectroscopy in Drug Discovery and Development [labome.com]
• 4. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organomation.com [organomation.com]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chem.uzh.ch [chem.uzh.ch]

Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Welcome to the technical support center for the synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, a key chiral building block in pharmaceutical and peptide chemistry. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve yield and purity.

I. Synthesis Overview: The Schotten-Baumann Reaction

The most prevalent method for synthesizing (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid is the N-protection of (S)-3-amino-2-methylpropanoic acid using benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions.[1] This reaction involves the acylation of the amino acid in an alkaline aqueous solution. The base plays a dual role: it neutralizes the hydrochloric acid byproduct and maintains the nucleophilicity of the amino group for efficient reaction with Cbz-Cl.[1]

Core Reaction Scheme

While seemingly straightforward, this synthesis is prone to several challenges that can significantly impact the final yield and enantiomeric purity. This guide will address these issues in a practical, question-and-answer format.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis. Each issue is followed by potential causes and actionable troubleshooting steps.

Issue 1: Low Reaction Yield

Q: My final yield of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid is consistently low. What are the likely causes and how can I improve it?

A: Low yield is a multifaceted problem that can stem from several factors throughout the experimental process. Here’s a breakdown of potential causes and their solutions:

1. Inefficient N-Cbz Protection:

• Cause: The reaction between the amino group and benzyl chloroformate is incomplete. This can be due to suboptimal pH, insufficient reagent, or poor mixing.

• Troubleshooting Protocol:

  • pH Control: The pH of the reaction mixture is critical. A pH that is too low will result in the protonation of the amino group, reducing its nucleophilicity. Conversely, a pH that is too high can lead to the hydrolysis of benzyl chloroformate and potentially racemization of the chiral center.[2] Maintain the pH in the range of 8-10 for optimal results.[2] The use of a mixed base buffer system, such as Na2CO3:NaHCO3 in a 2:1 ratio, can effectively maintain this pH range.[2]

  • Reagent Stoichiometry: Ensure that benzyl chloroformate is used in a slight excess (e.g., 1.1-1.2 equivalents) to drive the reaction to completion. However, a large excess should be avoided as it can complicate the purification process.

  • Vigorous Stirring: The reaction is biphasic (aqueous and organic). Vigorous stirring is essential to maximize the interfacial area and ensure efficient mixing of the reactants.

2. Product Loss During Workup and Purification:

• Cause: The product may be lost during the extraction and crystallization steps.

• Troubleshooting Protocol:

  • Acidification: After the reaction is complete, the aqueous layer should be carefully acidified to protonate the carboxylic acid, making it soluble in organic solvents for extraction. Acidify to a pH of ~2-3 using a suitable acid like 2N HCl.

  • Extraction: Use an appropriate organic solvent for extraction, such as ethyl acetate. Perform multiple extractions (e.g., 3x) to ensure complete recovery of the product from the aqueous layer.

  • Crystallization: The choice of solvent for crystallization is crucial. A solvent system that provides good solubility at high temperatures and poor solubility at low temperatures is ideal. Consider solvent mixtures like ethyl acetate/hexanes or dichloromethane/hexanes. Slow cooling can promote the formation of larger, purer crystals.

Issue 2: Presence of Impurities in the Final Product

Q: My final product shows significant impurities when analyzed by HPLC and/or NMR. What are these impurities and how can I prevent their formation?

A: Impurities can arise from side reactions during the synthesis or from incomplete reactions. Here are the most common culprits:

1. Unreacted Starting Material:

• Cause: Incomplete N-Cbz protection as discussed in "Issue 1."

• Solution: Follow the optimization steps for the N-Cbz protection reaction, focusing on pH control and reagent stoichiometry.

2. Di-Cbz Protected Byproduct:

• Cause: While less common for this specific substrate, over-acylation can sometimes occur, especially with prolonged reaction times or a large excess of benzyl chloroformate.

• Solution: Carefully control the stoichiometry of benzyl chloroformate and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

3. Benzyl Alcohol:

• Cause: Hydrolysis of benzyl chloroformate, especially under highly basic conditions or in the presence of excess water, leads to the formation of benzyl alcohol.

• Solution: Maintain the recommended pH range (8-10) and avoid excessively high temperatures during the reaction. Benzyl alcohol can typically be removed during the aqueous workup and purification steps.

Issue 3: Racemization and Loss of Chiral Purity

Q: I am concerned about maintaining the stereochemical integrity of the chiral center. How can I minimize racemization during the synthesis?

A: Preserving the enantiomeric purity is paramount in chiral synthesis.[3][4] Racemization can occur under harsh reaction conditions.

1. Base-Induced Racemization:

• Cause: Strong basic conditions can lead to the deprotonation of the α-carbon, resulting in racemization.

• Mitigation Strategies:

  • Mild Base: Use a milder base like sodium bicarbonate or a carbonate/bicarbonate buffer system instead of strong bases like sodium hydroxide.[2]

  • Temperature Control: Perform the reaction at low temperatures (0-5 °C) to minimize the rate of racemization.[1]

2. Analytical Verification of Chiral Purity:

• Protocol:

  • Chiral HPLC: The most reliable method to determine the enantiomeric purity of the final product is through chiral High-Performance Liquid Chromatography (HPLC).[5][6] Use a suitable chiral stationary phase (CSP) column to separate the (S) and (R) enantiomers.

  • NMR with Chiral Shift Reagents: While less common for routine analysis, NMR spectroscopy in the presence of chiral shift reagents can also be used to determine enantiomeric excess.

III. Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of the reaction?

A1: Thin Layer Chromatography (TLC) is a quick and effective method. Use a suitable solvent system (e.g., ethyl acetate/hexanes with a small amount of acetic acid) to separate the starting material and the product. The product, being more nonpolar due to the Cbz group, will have a higher Rf value than the starting amino acid. LC-MS can also be used for more precise monitoring.

Q2: Can I use a different protecting group instead of Cbz?

A2: Yes, other N-protecting groups like tert-Butoxycarbonyl (Boc) and 9-Fluorenylmethyloxycarbonyl (Fmoc) are commonly used in peptide synthesis.[7] The choice of protecting group depends on the overall synthetic strategy and the orthogonality required for subsequent steps.[7] The Cbz group is particularly useful due to its stability under a variety of conditions and its ease of removal via catalytic hydrogenolysis.[1][7]

Q3: What are the key safety precautions to take during this synthesis?

A3: Benzyl chloroformate is a lachrymator and is corrosive. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reaction can be exothermic, so it's important to control the rate of addition of reagents and maintain a low temperature.

IV. Experimental Workflow and Data Summary

Workflow Diagram

Caption: General workflow for the synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid.

Table 1: Recommended Reaction Parameters for Improved Yield

Parameter	Recommended Condition	Rationale
pH	8-10	Optimizes nucleophilicity of the amine while minimizing hydrolysis of Cbz-Cl.[2]
Temperature	0-5 °C	Minimizes side reactions and potential racemization.[1]
Base	Na2CO3/NaHCO3 buffer	Provides stable pH control and is milder than strong bases.[2]
Cbz-Cl Stoichiometry	1.1 - 1.2 equivalents	Ensures complete reaction without significant excess to complicate purification.
Stirring	Vigorous	Essential for efficient mixing in a biphasic system.

V. References

• Vertex AI Search. Chiral Amino Acids Synthesis. Available from: .

• PubMed. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. 2023. Available from: .

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: .

• Chemical Society Reviews (RSC Publishing). Enzymatic asymmetric synthesis of chiral amino acids. 2018. Available from: .

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of Chirality in Amino Acid Derivatives for Chemical Synthesis. Available from: .

• Benchchem. Technical Support Center: Troubleshooting Common Side Reactions in Boc-Based Peptide Synthesis. Available from: .

• MDPI. A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. 2020. Available from: .

• Gyros Protein Technologies. Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions. 2020. Available from: .

• Benchchem. Technical Support Center: Optimization of Cbz Deprotection. Available from: .

• Chromatography Today. Chiral Amino Acid and Peptide Separations – the Next Generation. Available from: .

• Biotage. What do you do when your peptide synthesis fails?. 2023. Available from: .

• Suzhou Highfine Biotech. Amino protecting group—benzyloxycarbonyl (Cbz). 2025. Available from: .

• ResearchGate. Optimization of the selective mono-deprotection reaction.. Available from: .

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism –. Available from: .

• Benchchem. An In-depth Technical Guide to N-Carbobenzyloxy-Alanine (Cbz-Alanine). Available from: .

• Molbase. Synthesis of (b) (R)-3-Amino-2-[[(benzyloxy)carbonyl]amino]propanoic acid. Available from: .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. esports.bluefield.edu - Chiral Amino Acids Synthesis [esports.bluefield.edu]
• 4. nbinno.com [nbinno.com]
• 5. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. total-synthesis.com [total-synthesis.com]

Common side products in the synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Document ID: TSC-CHEM-2026-0115 Version: 1.0 Last Updated: January 15, 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, a chiral building block of significant interest. The N-protection of 3-amino-2-methylpropanoic acid using benzyl chloroformate (Cbz-Cl) is a foundational transformation.[1][2] However, like many chemical reactions, it is not without its challenges. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding common side products and purity issues encountered during this synthesis. Our goal is to equip you with the expertise to anticipate, identify, and mitigate these challenges, ensuring a robust and reproducible synthetic protocol.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Issue 1: My final product shows an unexpected peak by LC-MS with a mass of [M+170] and poor yield.

Question: During the Cbz protection of (S)-3-amino-2-methylpropanoic acid, my LC-MS analysis shows a significant impurity with a mass corresponding to the desired product plus 170 Da. My overall yield is also lower than expected. What is this side product and how can I prevent it?

Answer:

This is a classic case of over-protection , resulting in the formation of a mixed anhydride or benzyl ester at the carboxylic acid terminus, in addition to the desired N-protection. Benzyl chloroformate is a highly reactive acylating agent and, under certain conditions, can react with the carboxylate anion of the amino acid.

Causality: The primary cause is the reactivity of the carboxylate group, which can act as a nucleophile, especially if the reaction conditions are not carefully controlled. This is more likely to occur if:

• Excess Cbz-Cl: Using a significant excess of benzyl chloroformate increases the probability of this second acylation event.

• Strongly Basic Conditions: While a base is required to neutralize the HCl byproduct, an excessively high pH can increase the nucleophilicity of the carboxylate, promoting the side reaction.[3][4]

• Elevated Temperature: Higher temperatures can provide the necessary activation energy for this less-favored reaction to occur.

Recommended Solutions:

• Stoichiometric Control: Carefully control the stoichiometry. Use no more than 1.05-1.1 equivalents of benzyl chloroformate.[5]

• Temperature Management: Perform the reaction at a low temperature, typically 0 °C, especially during the dropwise addition of Cbz-Cl.[3][6] This minimizes the rate of the undesired O-acylation.

• pH Control: Maintain the reaction pH between 8 and 10. A pH that is too high can lead to side reactions, while a pH that is too low will result in the protonation of the amine, rendering it non-nucleophilic.[4] Using a buffered system, such as sodium carbonate and sodium bicarbonate, can be more effective than a strong base like NaOH for maintaining the optimal pH range.[3][4]

• Slow Addition: Add the benzyl chloroformate dropwise to the vigorously stirred amino acid solution. This prevents localized high concentrations of the acylating agent, which can favor the formation of the di-acylated product.[6]

Issue 2: My chiral HPLC analysis indicates the presence of the (R)-enantiomer, compromising the optical purity of my product.

Question: My final product, which should be the pure (S)-enantiomer, is showing contamination with the (R)-enantiomer. What causes this epimerization and how can it be minimized?

Answer:

The loss of stereochemical integrity, or epimerization , at the α-carbon is a significant risk in amino acid chemistry.[7] This side reaction proceeds through the abstraction of the acidic α-proton, leading to a planar enolate or oxazolone intermediate, which can be re-protonated from either face to yield a mixture of enantiomers.[8]

Causality:

• Strong Bases: The use of strong bases can directly abstract the acidic α-proton, facilitating enolization.[3][8]

• High Temperatures: Increased temperature provides the energy needed to overcome the activation barrier for proton abstraction and subsequent racemization.

• Extended Reaction Times: Prolonged exposure to basic conditions increases the opportunity for epimerization to occur.

Recommended Solutions:

• Choice of Base: Use a weaker base that is still sufficient to neutralize the generated HCl. Sodium bicarbonate or a sodium carbonate/bicarbonate buffer are generally preferred over strong bases like sodium hydroxide for chiral substrates.[3][4]

• Low Temperature Protocol: Strictly maintain a low reaction temperature (e.g., 0 °C).[3] This is the most critical parameter for preventing epimerization.

• Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and proceed with work-up as soon as the starting material is consumed. Avoid unnecessarily long reaction times.

• Avoid Over-activation: In related peptide couplings, the formation of oxazolone intermediates is a primary route to racemization.[7][8] While less common in simple protection reactions, the principle of avoiding harsh activating conditions is relevant.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect to see from the benzyl chloroformate reagent itself?

A1: Benzyl chloroformate can degrade, especially with exposure to moisture. Common reagent-derived impurities include:

• Benzyl Alcohol: Formed from the hydrolysis of Cbz-Cl.

• Dibenzyl Carbonate: Formed when Cbz-Cl reacts with benzyl alcohol.

• Benzyl Chloride: A potential impurity from the manufacturing process.

These are typically less polar than the desired product and can usually be removed during the aqueous work-up by washing the reaction mixture with a non-polar organic solvent like diethyl ether before acidification.[6]

Q2: I have unreacted starting material ((S)-3-amino-2-methylpropanoic acid) left even after extending the reaction time. What could be the issue?

A2: Incomplete conversion is often traced back to two main causes:

• Incorrect pH: If the reaction medium is too acidic (pH < 8), the amine of the starting material will be protonated to its ammonium salt. This protonated form is not nucleophilic and will not react with Cbz-Cl.[5][9] Ensure your starting pH is appropriately basic.

• Degraded Cbz-Cl: Benzyl chloroformate is water-sensitive.[2] If the reagent is old or has been improperly stored, it may have hydrolyzed, reducing its effective concentration and leading to an incomplete reaction. Using a fresh bottle or a newly opened one is advisable.[5]

Q3: My product is an oil and difficult to crystallize. How can I improve purification?

A3: While Cbz-protected amino acids often have increased crystallinity, this is not always guaranteed.[10] If direct crystallization from the acidic work-up fails:

• Extraction and Chromatography: After acidification, extract the product into an organic solvent like ethyl acetate. Dry the organic layer, concentrate it, and purify the resulting residue using silica gel column chromatography. A gradient of ethyl acetate in hexanes, often with a small amount of acetic acid (~0.5-1%) in the mobile phase, can effectively separate the product from non-polar impurities.

• Alternative Solvent Systems: For crystallization, try different solvent/anti-solvent systems. Common choices include ethyl acetate/hexanes, dichloromethane/hexanes, or isopropanol/ether.[11]

Part 3: Data Summary and Protocols

Table 1: Common Side Products and Identification

Side Product Name	Structure	Mass Difference from Product (Da)	Key Analytical Signature	Conditions Favoring Formation
(S)-Benzyl 3-((benzyloxy)carbonyl)amino)-2-methylpropanoate	Product + Benzyl group - H	+90	Absence of carboxylic acid proton in ¹H NMR; MS peak corresponding to the benzyl ester.	Excess Cbz-Cl, high temperature.
Mixed Anhydride Intermediate	Product + Cbz group - OH	+133	Highly unstable, may not be directly observed but leads to other byproducts.	Excess Cbz-Cl.
(R)-enantiomer	Epimer of product	0	Co-elution in standard HPLC; separation required by chiral HPLC.	High pH, elevated temperature, strong bases.[3][8]
Unreacted Starting Material	(S)-3-amino-2-methylpropanoic acid	-134	Presence of free amine, different retention time in LC-MS.	Incorrect pH (too low), degraded Cbz-Cl.
Benzyl Alcohol	C₇H₈O	-	Non-polar impurity, identified by GC-MS or comparison to standard.	Hydrolysis of Cbz-Cl reagent.

Diagram: Reaction Pathway and Side Product Formation

The following diagram illustrates the desired reaction pathway versus the major side reactions of over-protection and epimerization.

Caption: Main reaction pathway versus side product formation.

Protocol: Chiral HPLC Analysis for Enantiomeric Purity

This protocol provides a general method for assessing the enantiomeric purity of the final product. The specific column and mobile phase may require optimization.

Objective: To separate and quantify the (S)- and (R)-enantiomers of the final product.

Materials:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., Chiralpak AD-H, Chiralcel OD-H, or equivalent)

• HPLC-grade hexanes or heptane

• HPLC-grade isopropanol (IPA)

• HPLC-grade trifluoroacetic acid (TFA)

• Sample of synthesized product

• Reference standard of the racemic mixture (if available)

Procedure:

• Sample Preparation: Dissolve a small amount (~1 mg) of the product in 1 mL of the mobile phase or a suitable solvent (e.g., IPA).

• Mobile Phase Preparation: Prepare an isocratic mobile phase. A typical starting point is 90:10 (v/v) Hexanes:Isopropanol with 0.1% TFA. The ratio can be adjusted to optimize separation (e.g., 95:5 for stronger retention, 80:20 for weaker retention).

• HPLC System Setup:

  • Install the chiral column.

  • Equilibrate the system with the mobile phase at a flow rate of 0.5-1.0 mL/min until a stable baseline is achieved.

  • Set the UV detector to a suitable wavelength (e.g., 214 nm or 254 nm).

• Injection and Analysis:

  • Inject 5-10 µL of the prepared sample.

  • If available, inject the racemic standard to identify the retention times of both the (S) and (R) enantiomers.

  • Run the analysis for a sufficient time to allow both peaks to elute.

• Data Interpretation:

  • Integrate the area of both enantiomer peaks.

  • Calculate the enantiomeric excess (% ee) using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Cbz Deprotection Failures. Retrieved from Benchchem. (URL not a direct link but referenced in search)

• Al-Dahmos, M. S. (2018). Epimerisation in Peptide Synthesis. Molecules, 23(7), 1569. Retrieved from [Link]

• Benchchem. (2025). Troubleshooting guide for incomplete Cbz-protection of pyridine. Retrieved from Benchchem. (URL not a direct link but referenced in search)
• Google Patents. (2010). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.
• Benchchem. (2025). The Enduring Guardian: A Technical Guide to the Cbz Protecting Group in Peptide Synthesis. Retrieved from Benchchem. (URL not a direct link but referenced in search)

• Chemimpo. (n.d.). The Chemistry of Amine Protection: Benzyl Chloroformate Explained. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). Synthesise the CBZ derivative of glycine from glycine and benzyl chloroformate. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. Retrieved from [Link]

• Google Patents. (2013). US8357820B2 - Process for producing N-protected amino acid.

• Organic Chemistry Portal. (2024). Cbz-Protected Amino Groups. Retrieved from [Link]

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• MDPI. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Retrieved from [Link]

• Molbase. (n.d.). Synthesis of (b) (R)-3-Amino-2-[[(benzyloxy)carbonyl]amino]propanoic acid. Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols for the Removal of the Cbz Protecting Group. Retrieved from Benchchem. (URL not a direct link but referenced in search)

• National Center for Biotechnology Information (NCBI). (2024). Developing deprotectase biocatalysts for synthesis. Retrieved from [Link]

• Semantic Scholar. (2001). A facile synthesis of w-benzyloxycarbonyl-(s)-2-amino-3-(dimethylamino)propanoicacid. Retrieved from [Link]

• Benchchem. (2025). Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides. Retrieved from Benchchem. (URL not a direct link but referenced in search)

• Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups. Retrieved from [Link]

• ACS Publications. (2017). Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives. Retrieved from [Link]

• Benchchem. (2025). The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Retrieved from Benchchem. (URL not a direct link but referenced in search)
• Google Patents. (2012). WO2012117417A1 - Process for preparing (2r, 3s) 2-benzyloxy-3-tert-butoxy carbonyl amino-3-phenyl propionic acid.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• StudySmarter. (2023). Protecting Groups: Boc, Cbz, Amine - Chemistry. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 3. Page loading... [guidechem.com]
• 4. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. prepchem.com [prepchem.com]

Technical Support Center: Optimization of Reaction Conditions for Cbz-(S)-3-amino-2-methylpropanoic acid

Welcome to the technical support center for the synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this specific N-protection reaction. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and field-proven insights. Our goal is to empower you to optimize your reaction conditions, troubleshoot effectively, and ensure the integrity of your chiral product.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section tackles specific problems you might encounter during the synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid. Each issue is followed by a diagnosis of potential causes and a step-by-step guide to resolution.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in the Cbz protection of (S)-3-amino-2-methylpropanoic acid can stem from several factors, primarily related to reagent stability, pH control, and reaction kinetics.

Potential Causes & Solutions:

• Decomposition of Benzyl Chloroformate (Cbz-Cl): Cbz-Cl is highly reactive and susceptible to hydrolysis, especially under suboptimal pH conditions. If the pH of your reaction mixture is too low (acidic), the Cbz-Cl can decompose before it reacts with the amino acid.[1]

  • Solution: Ensure your reaction is maintained at a pH between 8 and 10.[1] This can be achieved by using a robust buffering system or by the careful, dropwise addition of a base to neutralize the HCl generated during the reaction.[1] A mixed base system of sodium carbonate and sodium bicarbonate can be effective in maintaining a stable pH.[1]

• Incomplete Reaction: The methyl group at the α-position of your amino acid may introduce some steric hindrance, potentially slowing down the reaction rate compared to simpler amino acids.

  • Solution: Monitor your reaction progress using Thin Layer Chromatography (TLC). If the reaction appears sluggish, consider extending the reaction time. Running the reaction at a controlled, low temperature (0-5 °C) initially, followed by allowing it to warm to room temperature, can help manage the initial exotherm and then drive the reaction to completion.[2]

• Suboptimal Reagent Stoichiometry: Using an insufficient amount of Cbz-Cl will naturally lead to incomplete conversion and a lower yield.

  • Solution: A slight excess of Cbz-Cl (typically 1.1 to 1.2 equivalents) is recommended to ensure the complete consumption of the starting amino acid.[2]

Experimental Protocol: A Step-by-Step Guide to Improved Yield

• Dissolution: Dissolve (S)-3-amino-2-methylpropanoic acid (1.0 equivalent) in an aqueous solution of 1 M sodium carbonate (2.5 equivalents) while cooling in an ice bath.[2]

• Cbz-Cl Addition: Vigorously stir the solution and add benzyl chloroformate (1.1 equivalents) dropwise, ensuring the temperature is maintained below 5 °C.[2]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours, monitoring by TLC.[2]

• Work-up: Upon completion, proceed with the purification protocol outlined in the FAQ section.

Question 2: I am concerned about racemization of my chiral center. How can I detect and prevent it?

Answer:

Maintaining the stereochemical integrity of (S)-3-amino-2-methylpropanoic acid is critical. Racemization is a significant risk, primarily driven by excessive basicity.

Cause & Prevention:

• High pH: A pH above 10 can lead to the deprotonation of the α-proton, resulting in racemization.[1]

  • Prevention: Strict pH control is paramount. The ideal pH range for this reaction is between 8 and 10.[1] The use of a sodium carbonate/sodium bicarbonate buffer system is highly recommended for this purpose.[1] Avoid using strong bases like sodium hydroxide if precise pH control is challenging in your setup.

• Prolonged Exposure to Basic Conditions: Even within the acceptable pH range, extended reaction times in the presence of base can increase the risk of racemization.[3]

  • Prevention: Monitor the reaction closely by TLC and proceed with the work-up as soon as the starting material is consumed. Do not leave the reaction running unnecessarily overnight without confirming its completion.

Detection of Racemization:

• Chiral HPLC: This is the most reliable method to determine the enantiomeric purity of your final product. You will need a racemic standard to establish the retention times for both enantiomers.[3]

• Optical Rotation: Measuring the specific rotation of your product and comparing it to the literature value can provide an indication of enantiomeric purity.[3]

Question 3: My final product is difficult to purify and appears oily or contaminated. What are the common byproducts and how can I improve my purification strategy?

Answer:

Purification challenges often arise from unreacted starting materials, byproducts from the Cbz-Cl, or the formation of di-Cbz protected species.

Common Impurities & Purification Strategy:

• Unreacted Benzyl Chloroformate and Benzyl Alcohol: Cbz-Cl can hydrolyze to benzyl alcohol.

  • Solution: A common work-up step involves washing the reaction mixture with a non-polar organic solvent like diethyl ether before acidification. This will remove most of the unreacted Cbz-Cl and benzyl alcohol.[2]

• Di-Cbz Protected Amino Acid: Although less common for primary amines under these conditions, it is a potential byproduct.

  • Solution: Careful control of Cbz-Cl stoichiometry (avoiding a large excess) can minimize this. The di-Cbz product will have a different polarity, and a careful silica gel column chromatography can separate it from the desired mono-Cbz product.

Optimized Purification Protocol:

• Initial Wash: After the reaction is complete, wash the aqueous reaction mixture with diethyl ether (2 x volume) to remove non-polar impurities.[2]

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to a pH of 2 with 1 M HCl. The Cbz-protected amino acid will precipitate out or can be extracted.[2]

• Extraction: Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane (3 x volume).[2]

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the Cbz-protected amino acid.[2]

• Crystallization: The Cbz-protected product is often a crystalline solid and can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).[1]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of Cbz-(S)-3-amino-2-methylpropanoic acid.

What are the advantages of using the Cbz protecting group for this synthesis?

The Cbz group is a robust and widely used protecting group for amines in peptide synthesis and other organic transformations for several key reasons:[1][2]

• Stability: It is stable to a wide range of reaction conditions, including mildly acidic and basic media, allowing for flexibility in subsequent synthetic steps.[2]

• Ease of Introduction: The Schotten-Baumann reaction provides a straightforward and high-yielding method for its installation.[2][4]

• Crystallinity: Cbz-protected amino acids are often crystalline solids, which facilitates their purification by recrystallization.[1]

• Orthogonality: The Cbz group can be removed under conditions that do not affect other common protecting groups like Boc or Fmoc, which is crucial in multi-step syntheses.[5]

Are there alternative reagents to Cbz-Cl for introducing the Cbz group?

Yes, while Cbz-Cl is the most common reagent, alternatives exist that can be advantageous in certain situations:[1]

• N-(Benzyloxycarbonyloxy)succinimide (Cbz-OSu): This reagent is a solid, less lachrymatory, and can be easier to handle than Cbz-Cl. It reacts under similar basic conditions.

• Dibenzyl dicarbonate (Cbz₂O): Similar to Boc-anhydride, this reagent can also be used for Cbz protection.

What is the mechanism of the Schotten-Baumann reaction for Cbz protection?

The Schotten-Baumann reaction is a condensation reaction between an amine and an acid chloride in the presence of a base.[6] The mechanism proceeds as follows:

• Nucleophilic Attack: The lone pair of the amino group of (S)-3-amino-2-methylpropanoic acid attacks the electrophilic carbonyl carbon of benzyl chloroformate.

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Chloride Elimination: The intermediate collapses, and the chloride ion is eliminated as a leaving group.

• Proton Transfer: The added base neutralizes the protonated amine and the HCl generated, driving the reaction to completion.

How can I effectively monitor the progress of my reaction?

Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction.

• Mobile Phase: A mixture of ethyl acetate and hexanes, often with a small amount of acetic acid, is a good starting point for a mobile phase.

• Visualization: The starting amino acid can be visualized with ninhydrin stain, while the Cbz-protected product will be UV active. As the reaction progresses, the starting material spot should disappear, and the product spot should intensify.

Data Summary

Parameter	Recommended Condition	Rationale
pH	8 - 10	Prevents Cbz-Cl decomposition and minimizes racemization.[1]
Temperature	0-5 °C (initial), then warm to RT	Controls initial exotherm and drives reaction to completion.[2]
Base	Sodium Carbonate / Sodium Bicarbonate	Provides a stable pH buffer.[1]
Cbz-Cl Equivalents	1.1 - 1.2	Ensures complete reaction of the starting amino acid.[2]

Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification of Cbz-(S)-3-amino-2-methylpropanoic acid.

References

• Racemization in amino acids? ResearchGate. (2017, February 28). [Link]

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism –. Total Synthesis. (n.d.). [Link]

• Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. (2025, August 12). [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. (n.d.). [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. (2019, October 2). [Link]

• Schotten-Baumann Reaction. Organic Chemistry Portal. (n.d.). [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. (2018, June 7). [Link]

• Schotten–Baumann reaction. Wikipedia. (n.d.). [Link]

Sources

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. total-synthesis.com [total-synthesis.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

Purification challenges of Cbz-(S)-3-amino-2-methylpropanoic acid and solutions

Welcome to the technical support center for Cbz-(S)-3-amino-2-methylpropanoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this valuable chiral building block. Here, we synthesize field-proven insights with fundamental chemical principles to provide robust troubleshooting strategies and detailed protocols.

Part 1: Troubleshooting Guide - Common Purification Issues

This section addresses specific experimental failures in a direct question-and-answer format.

Question 1: My product oiled out during crystallization instead of forming crystals. What is happening and how can I fix it?

Answer:

"Oiling out" is a common and frustrating phenomenon where the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically occurs when the solute's solubility in the solvent system decreases faster than the molecules can arrange themselves into an ordered crystal structure, often due to rapid cooling or high impurity levels.

Causality Explained:

• Supersaturation Overload: You have likely created a solution that is too supersaturated, too quickly. The kinetic barrier to nucleation is high, but the thermodynamic drive to phase separate is higher, favoring the formation of a disordered, supercooled liquid (the oil).

• Impurity Interference: Impurities, particularly unreacted starting materials or greasy by-products, can inhibit crystal nucleation by adsorbing onto the surface of nascent crystal lattices, disrupting their growth. They can also act as a "solvent" for your product, forming a low-melting eutectic mixture.

• Solvent Mismatch: The chosen solvent system may be too "good" at high temperatures and too "poor" at low temperatures, causing the product to crash out of solution before it can crystallize.

Solutions:

• Re-dissolve and Slow Down: Gently heat the mixture to re-dissolve the oil. If using a multi-solvent system, add a small amount of the "good" solvent to ensure complete dissolution. Then, allow the solution to cool much more slowly. Insulate the flask with glass wool or place it in a large, warm water bath that cools to room temperature overnight.

• Reduce Concentration: Your initial concentration may be too high. Re-dissolve the oil and add more solvent to create a more dilute solution before attempting slow cooling again.

• "Scratching": Induce nucleation mechanically. Dip a glass rod into the solution, remove it, let the solvent evaporate to leave a thin film of the compound, and then use the rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide nucleation sites.

• Seeding: If you have a few pure crystals from a previous batch, add one or two tiny "seed" crystals to the cooled, supersaturated solution. This provides a perfect template for crystal growth.

• Solvent System Optimization: If the above fails, a new solvent system is needed. Refer to the solvent screening table in the FAQ section below. A system with a shallower solubility curve (less change in solubility with temperature) is often better.

Question 2: My final product shows a significant amount of benzyl alcohol and/or other Cbz-related impurities by NMR/LC-MS. How do I remove them?

Answer:

The presence of benzyl alcohol or related species often points to degradation of the Cbz (carbobenzoxy) protecting group, either during the reaction workup or the purification itself. The Cbz group is sensitive to both strongly acidic and basic conditions, and especially to catalytic hydrogenation.[1][2]

Causality Explained:

• Workup Issues: Washing the organic layer with a strong base (like >1M NaOH) can cause partial hydrolysis of the Cbz group's ester linkage. Similarly, exposure to strong acids can cause cleavage.

• Column Chromatography Degradation: If using silica gel chromatography, residual acidity in the silica can slowly degrade the product, especially with prolonged exposure. This is exacerbated by certain solvent systems.

• Thermal Instability: While generally stable, prolonged heating in protic solvents can lead to slow degradation.

Solutions:

• Aqueous Wash Optimization: Perform a mild acidic wash (e.g., 5% citric acid or 1M HCl) to remove any basic impurities, followed by a mild basic wash (e.g., saturated sodium bicarbonate solution) to remove acidic impurities. Use brine to break up any emulsions and dry the organic layer thoroughly with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) before concentrating.

• Flash Chromatography: Benzyl alcohol is more polar than your product. A well-chosen solvent system for flash chromatography (e.g., a gradient of ethyl acetate in hexanes) should effectively separate it. To prevent on-column degradation, you can pre-treat the silica gel by slurrying it with a solvent system containing a small amount of a non-nucleophilic base, like 0.1-1% triethylamine, before packing the column.

• Recrystallization: A carefully selected recrystallization can leave these impurities behind in the mother liquor. Toluene, ethyl acetate/heptane, or isopropanol/water systems are good starting points.[3]

Question 3: The enantiomeric purity (e.p.) of my material is lower than expected. What are the potential causes and how can I improve it?

Answer:

Maintaining enantiomeric purity is critical. A loss of e.p. indicates that racemization has occurred at the chiral center (the α-carbon).

Causality Explained:

• Base-Mediated Epimerization: The most common cause is exposure to strong bases. A strong base can deprotonate the α-carbon, forming a planar enolate intermediate which can be re-protonated from either face, leading to racemization. This is a known issue in peptide synthesis and amino acid chemistry.

• High Temperatures: Excessive heat during purification, especially under non-neutral pH conditions, can accelerate racemization.

• Starting Material Purity: Ensure the enantiomeric purity of your starting material, (S)-3-amino-2-methylpropanoic acid, is high.

Solutions:

• Avoid Strong Bases: During workup and purification, strictly avoid strong bases like NaOH or KOH. Use milder bases such as sodium bicarbonate (NaHCO₃) or organic amines like triethylamine (TEA) or diisopropylethylamine (DIPEA) if a base is necessary.

• Control Temperature: Keep all purification steps, including distillations and recrystallizations, at the lowest feasible temperatures.

• Chiral Resolution (Rescue): If you have a batch with low e.p., resolution may be possible. This is an advanced technique involving the formation of diastereomeric salts with a chiral resolving agent (e.g., a chiral amine like (R)-(+)-α-methylbenzylamine). The diastereomers can then be separated by crystallization, followed by removal of the resolving agent.[4]

• Analytical Verification: Use a validated chiral analytical method (e.g., Chiral HPLC or GC-MS after derivatization) to accurately measure e.p.[5]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a solvent system for recrystallizing Cbz-(S)-3-amino-2-methylpropanoic acid?

A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. The impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (staying in the mother liquor).

Solvent System	Type	Polarity	Comments & Rationale
Ethyl Acetate / Heptane	Binary, Non-protic	Medium -> Low	Dissolve in minimal hot EtOAc, then add hot Heptane dropwise until cloudy. The polarity difference allows for fine-tuned precipitation upon cooling.
Isopropanol (IPA) / Water	Binary, Protic	High -> High	Dissolve in hot IPA, then add water dropwise. Good for compounds with both polar (acid) and non-polar (Cbz) groups.[3]
Toluene	Single, Aromatic	Low	The aromatic nature of toluene can interact favorably with the benzyl group of the Cbz moiety, potentially leading to well-ordered crystals.
Tetrahydrofuran (THF)	Single, Ether	Medium	Known to produce both needle-like and prismatic single crystals for Cbz-containing compounds, concentration dependent.[6]

Q2: What analytical techniques are essential for quality control?

• ¹H and ¹³C NMR: Confirms the chemical structure and identifies organic impurities.

• LC-MS: Provides molecular weight confirmation and allows for sensitive detection of impurities.

• HPLC (Reversed-Phase): Quantifies chemical purity (e.g., >98%).

• Chiral HPLC: Determines enantiomeric purity (e.g., >99% e.p.). This is a critical release-testing parameter.[5]

• Melting Point: A sharp melting point range indicates high purity. For a related compound, N-Cbz-2-amino-2-methylpropanoic acid, the melting point is 65-69 °C.[7]

• Optical Rotation: Confirms the stereochemical configuration.[8]

Q3: Can I use silica gel chromatography for purification? Are there alternatives?

Yes, silica gel chromatography is a viable option, but with precautions. As mentioned, the acidic nature of silica can be problematic. Using a mobile phase buffered with triethylamine is recommended.

Alternatives:

• Reversed-Phase Chromatography (C18): This is an excellent alternative, especially for removing non-polar impurities. The mobile phase is typically a mixture of water (often with a modifier like 0.1% TFA or formic acid) and an organic solvent like acetonitrile or methanol.

• Ion-Exchange Chromatography: This technique separates molecules based on charge. Since your compound has a carboxylic acid group, anion-exchange chromatography could be effective, though it is often more complex to develop.[9]

Part 3: Detailed Experimental Protocols

Protocol 1: Optimized Recrystallization

This protocol assumes you have ~5g of crude material that is mostly product but contains minor impurities.

• Solvent Selection: Based on small-scale trials, select the best solvent system (e.g., Ethyl Acetate/Heptane).

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of hot ethyl acetate (e.g., 20-25 mL) and bring to a gentle boil on a hot plate while stirring to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed flask.

• Precipitation: While the ethyl acetate solution is still hot, slowly add warm heptane dropwise with continuous stirring. Stop when the solution becomes faintly and persistently turbid (cloudy). Add 1-2 drops of hot ethyl acetate to make it clear again.

• Cooling & Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 1 hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold heptane to remove any residual soluble impurities.

• Drying: Dry the crystals under high vacuum to a constant weight.

• Validation: Analyze the purified material by HPLC, NMR, and melting point to confirm purity.

Protocol 2: Flash Column Chromatography

This protocol is for separating the target compound from more polar or less polar impurities.

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 10% Ethyl Acetate in Hexanes + 0.5% Triethylamine).

• Column Packing: Pour the slurry into the column and use gentle pressure to pack a uniform bed.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the mobile phase. Pre-adsorb this onto a small amount of silica gel by concentrating it to a dry powder. Carefully add the dry powder to the top of the packed column.

• Elution: Begin elution with the low-polarity mobile phase. Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., from 10% to 30% Ethyl Acetate) to elute your product. The Cbz-protected amino acid should elute after non-polar impurities but before highly polar ones like benzyl alcohol.

• Fraction Pooling: Combine the pure fractions as determined by TLC.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator.

• Validation: Confirm the purity of the pooled product by NMR and HPLC.

Part 4: Visualization of Workflows

General Purification Workflow

This diagram illustrates the decision-making process for purifying the crude product.

Caption: Troubleshooting decision tree for oiling out during crystallization.

References

• Shiraiwa, T., et al. (2002). Optical resolution by preferential crystallization of (RS)-2-benzoylamino-2-benzyl-3-hydroxypropanoic acid and its use in synthesizing optically active 2-amino-2-methyl-3-phenylpropanoic acid. Chemical & Pharmaceutical Bulletin, 50(10), 1362-6. [Link]

• Nievergelt, A., & Spingler, B. (2017). Crystals of CBZ grown from THF at a concentration of 50 mg ml −1... ResearchGate. [Link]

• LookChem. (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. [Link]

• Google Patents. (2010). US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols.

• PubChem. (S)-3-Amino-2-benzylpropanoic acid. [Link]

• BuyersGuideChem. 2-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid. [Link]

• Wang, J., et al. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Frontiers in Bioengineering and Biotechnology. [Link]

• Reddy, G. O., et al. (2016). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Molecules. [Link]

• Google Patents. (2013). US8357820B2 - Process for producing N-protected amino acid.

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Tsuruta, Y., & Kato, M. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Metabolites. [Link]

Sources

• 1. Cbz-Protected Amino Groups [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]
• 4. Optical resolution by preferential crystallization of (RS)-2-benzoylamino-2-benzyl-3-hydroxypropanoic acid and its use in synthesizing optically active 2-amino-2-methyl-3-phenylpropanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid | 15030-72-5 [buyersguidechem.com]
• 8. 637337-65-6 CAS MSDS (Cbz-S-3-Aminoisobutyric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid under acidic conditions

Technical Support Center: (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (Cbz-β-Me-β-Ala-OH). This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound, particularly under acidic conditions. As your Senior Application Scientist, my goal is to equip you with the knowledge to anticipate challenges, diagnose issues, and implement robust solutions in your experimental workflows.

Troubleshooting Guide: Degradation Under Acidic Conditions

Researchers often encounter stability issues with Cbz-protected amino acids when their synthetic route involves an acidic step. The primary concern is the acid-catalyzed cleavage of the benzyloxycarbonyl (Cbz) protecting group. This guide addresses common problems, their root causes, and corrective actions.

Issue 1: Unexpected Deprotection and Formation of a New Impurity

Symptoms:

• You observe a new, more polar spot by Thin Layer Chromatography (TLC) after an acidic workup or reaction.

• HPLC analysis shows a new peak with a shorter retention time than your starting material.

• LC-MS analysis reveals a peak with a mass corresponding to the deprotected product, (S)-3-amino-2-methylpropanoic acid.

Root Cause Analysis: The Cbz group is known to be labile under acidic conditions.[1][2] The mechanism involves protonation of the carbamate oxygen, which facilitates the cleavage of the benzylic C-O bond. This releases a stable benzyl cation and an unstable carbamic acid intermediate, which rapidly decarboxylates to yield the free amine and carbon dioxide.[3] Even moderate acids (e.g., trifluoroacetic acid, concentrated HCl) can initiate this degradation, especially at elevated temperatures or with prolonged exposure.[4]

Visualizing the Degradation Pathway: The following diagram illustrates the acid-catalyzed deprotection mechanism.

Caption: Acid-catalyzed cleavage of the Cbz protecting group.

Troubleshooting & Resolution Protocol:

• Confirm Degradation:

  • Action: Co-spot your reaction mixture with the starting material on a TLC plate.

  • Action: Run an HPLC-MS analysis to confirm the mass of the parent compound and the suspected deprotected impurity. High-performance liquid chromatography (HPLC) is a primary method for analyzing amino acid impurities.[5]

• Mitigate Degradation:

  • Reduce Temperature: If the protocol allows, perform the acidic step at a lower temperature (e.g., 0 °C or -20 °C) to decrease the rate of deprotection.

  • Minimize Exposure Time: Quench the acidic reaction or complete the acidic workup as quickly as possible.

  • Use Milder Acids: If feasible for your transformation, substitute strong acids (e.g., HBr in Acetic Acid) with milder alternatives (e.g., dilute HCl, acetic acid, or using an acid-labile resin for workup).

  • Orthogonal Protecting Group Strategy: For future syntheses, if acidic conditions are unavoidable, consider replacing the Cbz group with a more acid-stable protecting group, such as Fmoc (base-labile) or Boc (which has different acid lability).[6][7]

Issue 2: Inconsistent Results and Poor Reproducibility

Symptoms:

• The yield of your desired product varies significantly between batches.

• The impurity profile on HPLC is inconsistent from run to run.

Root Cause Analysis: Inconsistent exposure to acidic conditions is a likely culprit. This can stem from variations in:

• The concentration or age of the acid used.

• The duration of an acidic workup step.

• Localized "hot spots" of high acid concentration if mixing is inefficient during addition.

• Moisture in the starting material or solvents, which can affect the activity of certain acids.

Troubleshooting & Resolution Protocol:

• Standardize Acidic Reagents:

  • Action: Use freshly prepared or recently titrated acidic solutions to ensure consistent concentration.

  • Action: Store acidic reagents properly to prevent changes in concentration over time.

• Control Reaction Parameters Tightly:

  • Action: Use a timer for all acidic steps to ensure consistent exposure.

  • Action: Add acid dropwise with vigorous stirring to prevent localized high concentrations.

  • Action: Ensure all solvents and reagents are anhydrous if the reaction is moisture-sensitive.

• Implement a Forced Degradation Study:

  • Purpose: To systematically understand the stability of your compound under various stress conditions.[8][9][10] This provides predictive data on which conditions are most likely to cause degradation.[11][12]

  • Protocol: See the detailed "Forced Degradation Study Protocol" in the section below.

Experimental Protocols

Protocol 1: Forced Degradation Study Under Acidic Conditions

This protocol is designed to quantify the stability of Cbz-β-Me-β-Ala-OH at different pH values and temperatures.

Materials:

• Cbz-β-Me-β-Ala-OH

• 0.1 M HCl, 1 M HCl

• Phosphate buffer (pH 5.0)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV detector

• pH meter, thermostatted reaction block or water bath

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Cbz-β-Me-β-Ala-OH in acetonitrile.

• Stress Sample Preparation:

  • Control (t=0): Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 0.1 mg/mL. Analyze immediately.

  • Mild Acid (pH ~2): Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

  • Strong Acid (pH ~1): Mix 1 mL of the stock solution with 9 mL of 1 M HCl.

  • Control (pH 5): Mix 1 mL of the stock solution with 9 mL of pH 5 phosphate buffer.

• Incubation:

  • Divide each of the three stress solutions into two sets.

  • Incubate one set at room temperature (25 °C) and the other set at an elevated temperature (e.g., 50 °C).

• Time-Point Analysis:

  • Withdraw aliquots from each condition at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately quench the reaction by diluting the aliquot into the HPLC mobile phase to the target analysis concentration (e.g., 0.1 mg/mL).

  • Analyze each sample by HPLC.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 control.

  • Plot the percentage of the parent compound vs. time for each condition.

Protocol 2: HPLC Method for Stability Analysis

System: HPLC with UV Detector Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water Mobile Phase B: 0.1% TFA in Acetonitrile Gradient:

Time (min)	% B
0	20
15	80
17	80
18	20
20	20

Flow Rate: 1.0 mL/min Detection: UV at 254 nm (for the benzyl group) Injection Volume: 10 µL

Data Presentation

The results from a forced degradation study can be summarized in a table for easy comparison.

Table 1: Example Stability Data for Cbz-β-Me-β-Ala-OH (% Parent Compound Remaining)

Condition	Time (hours)	25 °C	50 °C
pH 5 Buffer	0	100.0%	100.0%
24	99.8%	99.5%
0.1 M HCl	0	100.0%	100.0%
4	98.5%	92.1%
8	96.2%	85.3%
24	90.4%	65.7%
1 M HCl	0	100.0%	100.0%
4	85.1%	55.4%
8	72.3%	30.1%
24	45.6%	<5%

Frequently Asked Questions (FAQs)

Q1: How should I store Cbz-β-Me-β-Ala-OH to ensure its long-term stability? For long-term storage, protected amino acids should be stored tightly sealed at 5°C or lower, ideally at -20°C.[13] Before opening, the container should be allowed to warm to room temperature to prevent water condensation, as moisture can reduce stability.[13][14]

Q2: Is the Cbz group stable to any acidic conditions? The Cbz group is generally stable to mildly acidic media.[15] However, it is susceptible to cleavage by stronger acids.[1][4] The rate of cleavage is dependent on the acid strength, temperature, and duration of exposure. Conditions like HBr in acetic acid are standard for Cbz removal, but significant degradation can occur even with reagents like HCl or TFA over time.[1][4]

Q3: My reaction requires anhydrous acidic conditions. Will this prevent deprotection? Anhydrous acidic conditions will still cause deprotection. The mechanism does not require water; the benzyl cation is a stable leaving group. In fact, some anhydrous acid systems (e.g., HBr in acetic acid) are specifically used for efficient Cbz cleavage.[1]

Q4: Can I use a Lewis acid in the presence of a Cbz group? Caution is advised. Some Lewis acids can facilitate the removal of the Cbz group. For example, systems like AlCl3/HFIP have been developed for mild Cbz deprotection.[1] The compatibility will depend on the specific Lewis acid and the reaction conditions. A small-scale pilot reaction is recommended to check for stability.

Q5: What is the most common method for removing a Cbz group when desired? The most widely used and generally mildest method for Cbz deprotection is catalytic hydrogenolysis.[3] This typically involves using hydrogen gas (H₂) with a palladium on carbon (Pd/C) catalyst.[3] The byproducts are toluene and carbon dioxide, which are volatile and easily removed.[3][15]

References

• AAPPTEC. Handling and Storage of Peptides - FAQ. Available from: [Link]

• Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Available from: [Link]

• BioProcess International. (2009). Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• Apicule. Understanding Forced Degradation Studies: A Critical Step in Drug Development. Available from: [Link]

• Roy, J. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 1-11. Available from: [Link]

• Pharma Tech. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Available from: [Link]

• Best Practices for Storing Peptides: Maximizing Stability and Potency. (n.d.). Available from: [Link]

• Technical Disclosure Commons. (2025). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Available from: [Link]

• GenScript. Peptide Storage and Handling Guidelines. Available from: [Link]

• ResearchGate. (2025). Aqueous Phase Mono-Protection of Amines and Amino Acids as N-Benzyloxycarbonyl Derivatives in the Presence of β-Cyclodextrin. Available from: [Link]

• ACS Omega. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available from: [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available from: [Link]

• Yanfen Biotech. (2024). Proper Storage and Handling Guidelines for Peptides. Available from: [Link]

• Omizzur. Protecting Groups in Peptide Synthesis: A Detailed Guide. Available from: [Link]

• Organic Chemistry Portal. Protecting Groups. Available from: [Link]

• Books Gateway. (2019). Avoid Protecting Groups | Green Chemistry: Principles and Case Studies.

• Fiveable. 11.3 Protecting groups - Organic Chemistry II. Available from: [Link]

• UT Southwestern, Dallas, Texas. Protecting Groups in Organix Synthesis - Ready Lab. Available from: [Link]

• NIH. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Available from: [Link]

Sources

• 1. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tdcommons.org [tdcommons.org]
• 5. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective Groups [organic-chemistry.org]
• 7. fiveable.me [fiveable.me]
• 8. acdlabs.com [acdlabs.com]
• 9. apicule.com [apicule.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biopharminternational.com [biopharminternational.com]
• 12. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 13. peptide.com [peptide.com]
• 14. peptide.partners [peptide.partners]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

The Enduring Guardian: A Comparative Guide to the Cbz Group for Protecting 3-amino-2-methylpropanoic Acid

In the precise world of peptide synthesis and drug development, the strategic masking of reactive functional groups is paramount. For complex building blocks like 3-amino-2-methylpropanoic acid, a chiral β-amino acid, selecting the appropriate amine protecting group is a critical decision that dictates the efficiency, purity, and scalability of a synthetic route. While modern protecting groups like Boc and Fmoc are mainstays in solid-phase synthesis, the classical Carboxybenzyl (Cbz or Z) group, introduced by Bergmann and Zervas in 1932, offers a unique and often superior set of advantages, particularly in solution-phase synthesis and for sterically hindered substrates.[1][2]

This guide provides an in-depth comparison of the Cbz group against its common alternatives for the protection of 3-amino-2-methylpropanoic acid, offering objective analysis supported by established chemical principles and detailed experimental protocols for the modern research scientist.

The Cbz Advantage: Stability, Orthogonality, and Practicality

The success and longevity of the Cbz group are rooted in its distinct chemical properties, which translate into tangible benefits for the synthesis of molecules containing 3-amino-2-methylpropanoic acid.[1]

1. Robust Stability: The Cbz carbamate is exceptionally stable under a wide array of reaction conditions.[1][2] It is resistant to the basic conditions used for Fmoc removal (e.g., piperidine) and the mild acidic conditions used for Boc removal (e.g., trifluoroacetic acid, TFA).[2][3] This robustness provides chemists with greater flexibility in designing multi-step synthetic sequences, allowing for transformations on other parts of the molecule without risking premature deprotection of the crucial amine.[1]

2. True Orthogonality: The primary advantage of the Cbz group is its unique deprotection method: catalytic hydrogenolysis.[4][5][6] This method, typically employing a palladium catalyst and a hydrogen source, is orthogonal to the acid-labile Boc group and the base-labile Fmoc group.[2][4] This three-way orthogonality is a cornerstone of complex organic synthesis, enabling the selective unmasking of specific amines in the presence of others, which is crucial for building complex peptides or derivatized molecules.[6]

3. Enhanced Crystallinity: A significant practical advantage of the Cbz group is the high degree of crystallinity it often imparts to the protected amino acid.[2][][8] While other protected amino acids may result in oils or amorphous solids requiring chromatographic purification, Cbz-protected compounds frequently crystallize readily.[][9] This allows for purification by simple recrystallization, a technique that is more cost-effective, scalable, and environmentally friendly than column chromatography, a key consideration for drug development professionals.

4. Ease of Introduction: The Cbz group is typically introduced using benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions—a biphasic system with an aqueous base.[1][10][11] This reaction is high-yielding, scalable, and uses relatively inexpensive reagents, making it an economical choice for large-scale synthesis.[10]

Comparative Analysis: Cbz vs. Boc vs. Fmoc

The choice of protecting group is always context-dependent. The following table provides a direct comparison of the key features of Cbz, Boc, and Fmoc to guide the decision-making process for protecting 3-amino-2-methylpropanoic acid.

Feature	Cbz (Carboxybenzyl)	Boc (tert-Butoxycarbonyl)	Fmoc (Fluorenylmethyloxycarbonyl)
Structure	Benzyl-O-(C=O)-	(CH₃)₃C-O-(C=O)-	Fluorenyl-CH₂-O-(C=O)-
Introduction	Cbz-Cl, aq. base (Schotten-Baumann)[1][10]	Boc₂O, base	Fmoc-OSu or Fmoc-Cl, base
Deprotection	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[4][5]	Strong Acid (e.g., TFA, HCl)[4][5]	Base (e.g., 20% Piperidine in DMF)[4]
Stability	Stable to mild acid and base.[1][2]	Stable to base and hydrogenolysis. Labile to acid.[5]	Stable to acid and hydrogenolysis. Labile to base.[5]
Orthogonality	Orthogonal to both Boc and Fmoc strategies.[2][6]	Orthogonal to Fmoc and Cbz strategies.	Orthogonal to Boc and Cbz strategies.
Key Advantages	Excellent for solution-phase.[4] Often yields crystalline products.[2][] Robust stability.[1]	Well-suited for Solid-Phase Peptide Synthesis (SPPS).[4]	Standard for modern SPPS.[4] Deprotection is mild.
Limitations	Incompatible with reducible groups (e.g., alkynes, some sulfur-containing residues).[5] Catalyst can be pyrophoric.[2]	Strong acid deprotection can cleave other acid-sensitive groups.[5]	Base-lability can be an issue with certain structures. The dibenzofulvene byproduct can be problematic.[5]

Experimental Workflows and Protocols

To ensure scientific integrity and reproducibility, the following detailed protocols are provided for the protection and deprotection of 3-amino-2-methylpropanoic acid using the Cbz group.

Workflow Overview: Protection & Deprotection Strategy

Caption: General workflow for Cbz protection and deprotection.

Protocol 1: Synthesis of N-Cbz-3-amino-2-methylpropanoic acid

This protocol details the protection of the amine group using standard Schotten-Baumann conditions.[1][10][12]

• Dissolution: Dissolve 3-amino-2-methylpropanoic acid (1.0 equivalent) in a 1 M aqueous solution of sodium bicarbonate (2.5 equivalents) in a flask. Cool the mixture to 0 °C in an ice bath with vigorous stirring.

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl, 1.1 equivalents) dropwise to the cold, stirring solution. Ensure the temperature is maintained below 5 °C during the addition to minimize side reactions.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel and wash with diethyl ether (2 x volume of reaction) to remove any unreacted benzyl chloroformate and benzyl alcohol byproduct.

• Acidification & Isolation: Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 2 using 1 M HCl. The N-Cbz-protected product will precipitate as a white solid.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure N-Cbz-3-amino-2-methylpropanoic acid.[]

Protocol 2: Deprotection via Catalytic Transfer Hydrogenation

This method provides a safe and efficient alternative to using pressurized hydrogen gas.[13]

• Dissolution: Dissolve the N-Cbz-3-amino-2-methylpropanoic acid (1.0 equivalent) in methanol or ethanol in a round-bottom flask.

• Catalyst & Donor Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%). To this suspension, add ammonium formate (3-5 equivalents) as the hydrogen donor.[13]

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-3 hours. Monitor the disappearance of the starting material by TLC.

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst is pyrophoric and should be handled carefully, ensuring it remains wet during filtration.

• Isolation: Concentrate the filtrate under reduced pressure. The residue can be taken up in water and lyophilized, or triturated with a suitable solvent to yield the deprotected 3-amino-2-methylpropanoic acid. The byproducts, toluene and CO₂, are volatile and easily removed.[3]

Strategic Decision Framework

Choosing the right protecting group requires analyzing the entire synthetic route. The Cbz group is the superior choice under specific circumstances.

Caption: Decision guide for selecting an amine protecting group.

Conclusion

While often considered a "classical" protecting group, the Carboxybenzyl (Cbz) group remains a powerful and highly relevant tool for modern organic synthesis. For 3-amino-2-methylpropanoic acid, its unique combination of robust stability, true orthogonality to both Boc and Fmoc groups, and the practical advantage of inducing crystallinity makes it an exceptional choice. For researchers in solution-phase synthesis and professionals in drug development focused on scalable and cost-effective routes, the Cbz group is not merely an alternative, but often the strategic guardian of choice for complex amine-containing building blocks.

References

• Lokey Lab Protocols - Wikidot. Schotten-Baumann Reaction. Available from: [Link]

• ResearchGate. Cbz deprotection conditions: screening of catalysts and sources of H2. Available from: [Link]

• Gowda, D. C., et al. Ammonium formate catalytic transfer hydrogenation: A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 34(6), 504-507.

• Lokey Lab Protocols - Wikidot. Protecting Groups. Available from: [Link]

• Grokipedia. Schotten–Baumann reaction. Available from: [Link]

• ResearchGate. Best Pd/C catalyst for N-CBZ deprotection, its state and regeneration?. Available from: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available from: [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. Available from: [Link]

• Master Organic Chemistry. Protecting Groups For Amines: Carbamates. Available from: [Link]

• ResearchGate. Aqueous Phase Mono-Protection of Amines and Amino Acids as N-Benzyloxycarbonyl Derivatives in the Presence of β-Cyclodextrin. Available from: [Link]

• Total Synthesis. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Available from: [Link]

• ACS Publications. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available from: [Link]

• Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. Available from: [Link]

• Proprep. How is the CBZ (carbobenzyloxy) protecting group used in peptide synthesis, and what advantages does it offer in organic chemistry?. Available from: [Link]

• Google Patents. US8357820B2 - Process for producing N-protected amino acid.

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• 13. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for Cbz-(S)-3-amino-2-methylpropanoic Acid Quantification

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Cbz-(S)-3-amino-2-methylpropanoic acid, a critical component in various pharmaceutical development pathways. The accurate determination of this analyte is paramount for ensuring product quality, safety, and efficacy. This document delves into the validation of two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The principles of method validation are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring a universally accepted framework for analytical procedure validation.[1][2][3][4]

Introduction: The Significance of Precise Quantification

Cbz-(S)-3-amino-2-methylpropanoic acid, a carbamate-protected amino acid derivative, serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity and concentration directly impact the yield and impurity profile of the final drug substance. Therefore, robust and validated analytical methods are indispensable for its quantification in raw materials, in-process control samples, and final products. This guide is intended for researchers, scientists, and drug development professionals to aid in the selection and validation of the most appropriate analytical technique for their specific needs.

Pillars of Analytical Method Validation

The objective of any analytical method validation is to demonstrate its suitability for the intended purpose.[3][4] The validation process is guided by the principles of scientific integrity and logic, resting on three core pillars:

• Expertise & Experience: The choice of analytical technique and the design of validation experiments are not arbitrary. They are based on a deep understanding of the analyte's physicochemical properties, the sample matrix, and the capabilities of the instrumentation. For instance, the UV chromophore in the Cbz- group makes HPLC-UV a viable option, while the high sensitivity and selectivity of LC-MS/MS are advantageous for trace-level analysis or complex matrices.

• Trustworthiness: A validated analytical method is a self-validating system. The data generated should be reliable and reproducible, providing confidence in the quality of the results. This is achieved through rigorous assessment of key validation parameters.

• Authoritative Grounding & Comprehensive References: The validation protocols described herein are aligned with the globally recognized ICH Q2(R1) guidelines, which provide a comprehensive framework for validating analytical procedures.[1][2][3][4] Additionally, principles from the U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation are incorporated to ensure a thorough approach.[5][6][7][8]

Comparative Analysis of Analytical Techniques

The selection of an analytical method is a critical decision driven by the specific requirements of the analysis, including sensitivity, selectivity, and the nature of the sample. Below is a comparison of HPLC-UV and LC-MS/MS for the quantification of Cbz-(S)-3-amino-2-methylpropanoic acid.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a widely accessible and robust technique for the quantification of compounds with a UV-absorbing chromophore, such as the carbamoyl group in Cbz-(S)-3-amino-2-methylpropanoic acid.

Principle: The method involves separating the analyte from other components in a sample mixture using a liquid chromatographic column. The amount of analyte is then quantified by measuring its absorbance of UV light at a specific wavelength.

Strengths:

• Cost-effective and widely available: HPLC-UV systems are common in most analytical laboratories.

• Robust and reliable: The technique is well-established and known for its reproducibility.

• Simple method development: For relatively clean sample matrices, developing a suitable HPLC-UV method can be straightforward.

Limitations:

• Limited sensitivity: Compared to LC-MS/MS, HPLC-UV has lower sensitivity, which may be a drawback for trace-level analysis.

• Potential for interference: Co-eluting impurities that also absorb at the analytical wavelength can lead to inaccurate quantification. Specificity can be a challenge in complex matrices.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry, making it a powerful tool for quantitative analysis.

Principle: After chromatographic separation, the analyte is ionized and detected by a mass spectrometer. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is selected and fragmented to produce a characteristic product ion. This highly specific transition provides excellent selectivity and sensitivity.

Strengths:

• High sensitivity and selectivity: LC-MS/MS can detect and quantify analytes at very low concentrations, even in complex matrices.[9] The use of MRM transitions minimizes the risk of interference.

• Structural information: Mass spectrometry can provide information about the molecular weight and structure of the analyte, aiding in its identification.

• Wide applicability: The technique is suitable for a broad range of molecules and sample types.

Limitations:

• Higher cost and complexity: LC-MS/MS instrumentation is more expensive and requires more specialized expertise to operate and maintain.

• Matrix effects: The ionization efficiency of the analyte can be suppressed or enhanced by other components in the sample matrix, potentially affecting accuracy. Careful method development and the use of internal standards are crucial to mitigate these effects.

Experimental Protocols for Method Validation

The following sections provide detailed, step-by-step methodologies for the validation of both HPLC-UV and LC-MS/MS methods for the quantification of Cbz-(S)-3-amino-2-methylpropanoic acid, in accordance with ICH Q2(R1) guidelines.[1][2][3][4]

Validation Workflow Diagram

Caption: Workflow for analytical method validation.

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[3]

Experimental Protocol (HPLC-UV):

• Analyze a blank sample (matrix without the analyte) to demonstrate that no interfering peaks are present at the retention time of Cbz-(S)-3-amino-2-methylpropanoic acid.

• Analyze a sample of the analyte standard to determine its retention time.

• Analyze a sample spiked with known impurities and/or degradation products to ensure that they are well-resolved from the analyte peak.

• Perform peak purity analysis using a photodiode array (PDA) detector to confirm the homogeneity of the analyte peak.

Experimental Protocol (LC-MS/MS):

• Analyze a blank sample to ensure no significant signal is observed at the MRM transition of the analyte.

• Infuse a standard solution of the analyte to optimize the MRM transition (precursor ion -> product ion).

• Analyze a sample spiked with known impurities to demonstrate that they do not produce the same MRM transition as the analyte.

• Monitor multiple MRM transitions for the analyte, if possible, and ensure the ion ratio remains constant across standards and samples.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• Prepare a series of at least five calibration standards of Cbz-(S)-3-amino-2-methylpropanoic acid spanning the expected concentration range.

• Analyze each calibration standard in triplicate.

• Plot the mean response (peak area for HPLC-UV, peak area ratio for LC-MS/MS with an internal standard) against the concentration.

• Perform linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Parameter	Acceptance Criterion
Correlation Coefficient (r²)	≥ 0.995
Y-intercept	Should not be significantly different from zero

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 3 concentrations/3 replicates each).

Experimental Protocol:

• Prepare samples with known concentrations of the analyte (e.g., by spiking a blank matrix) at three levels: low, medium, and high, covering the linear range.

• Analyze each sample in triplicate.

• Calculate the percent recovery for each sample using the formula: (Measured Concentration / Nominal Concentration) * 100.

Concentration Level	Acceptance Criterion for Recovery
Low, Medium, High	80 - 120% (for drug substance)

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is typically evaluated at two levels: repeatability and intermediate precision.

Repeatability (Intra-assay precision):

• Analyze a minimum of six replicates of a sample at 100% of the test concentration on the same day, with the same analyst and instrument.

• Calculate the relative standard deviation (RSD) of the results.

Intermediate Precision (Inter-assay precision):

• Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

• Calculate the RSD of the combined results from both days.

Precision Level	Acceptance Criterion for RSD
Repeatability	≤ 2.0%
Intermediate Precision	≤ 3.0%

Detection Limit (LOD) and Quantitation Limit (LOQ)

The Detection Limit (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Quantitation Limit (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (based on the signal-to-noise ratio):

• Determine the signal-to-noise ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

• LOD is typically established at a signal-to-noise ratio of 3:1.

• LOQ is typically established at a signal-to-noise ratio of 10:1, with demonstrated precision (RSD ≤ 10%) and accuracy (80-120% recovery).

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Identify critical method parameters that could potentially affect the results (e.g., mobile phase composition, pH, column temperature, flow rate for HPLC; source temperature, gas flows for LC-MS/MS).

• Introduce small, deliberate variations to these parameters one at a time.

• Analyze a sample under each of the modified conditions.

• Evaluate the effect of the variations on the results (e.g., retention time, peak area, resolution). The results should not be significantly affected.

Comparison of Validation Parameters

The following table summarizes the expected performance of HPLC-UV and LC-MS/MS for the quantification of Cbz-(S)-3-amino-2-methylpropanoic acid based on the validation parameters.

Validation Parameter	HPLC-UV	LC-MS/MS
Specificity	Good, but susceptible to co-eluting interferences.	Excellent, due to the high selectivity of MRM.
Linearity (r²)	Typically ≥ 0.998	Typically ≥ 0.999
Range	μg/mL to mg/mL	pg/mL to μg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (RSD)	< 2%	< 5%
LOD	ng/mL range	pg/mL range
LOQ	ng/mL to μg/mL range	pg/mL to ng/mL range
Robustness	Generally robust to minor changes.	Can be sensitive to changes in MS parameters.

Logical Relationship of Validation Parameters

Caption: Interrelationship of analytical validation parameters.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful techniques for the quantification of Cbz-(S)-3-amino-2-methylpropanoic acid. The choice between the two will depend on the specific requirements of the analysis. HPLC-UV is a cost-effective and robust method suitable for routine quality control where high sensitivity is not a primary concern. In contrast, LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for trace-level quantification, analysis in complex matrices, and applications requiring a high degree of confidence in the results.

Regardless of the method chosen, a thorough validation according to established guidelines such as ICH Q2(R1) is essential to ensure the reliability and accuracy of the data generated. This guide provides a framework for conducting such a validation, empowering researchers and scientists to make informed decisions and generate high-quality analytical data in their drug development endeavors.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][5][6]

• International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][1][10]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][8]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][2]

• International Conference on Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][4]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. [Link][7]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link][11]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. moh.gov.bw [moh.gov.bw]
• 8. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. ICH Official web site : ICH [ich.org]
• 11. labs.iqvia.com [labs.iqvia.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic Acid: A Comprehensive Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the synthesis and manipulation of complex molecules are daily endeavors. Among these, N-Cbz protected amino acids like (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid are fundamental building blocks. While indispensable, their safe handling is paramount to ensure the well-being of laboratory personnel and the integrity of research. This guide provides a detailed, experience-driven framework for the appropriate use of personal protective equipment (PPE), operational best practices, and compliant disposal strategies for this class of compounds.

Understanding the Hazard Landscape

• Skin Irritation: Direct contact can lead to redness, itching, and inflammation.[1][2]

• Serious Eye Irritation: The powder can cause significant eye irritation, potentially leading to damage if not promptly addressed.[1][2]

• Respiratory Irritation: Inhalation of the dust may irritate the respiratory tract.[1]

It is crucial to note that for many specialized laboratory chemicals, comprehensive toxicological data may not be available. Therefore, a precautionary approach, treating the compound as potentially hazardous in the absence of complete data, is a cornerstone of laboratory safety.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table outlines the recommended PPE for various laboratory operations involving (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring Powder	Chemical safety goggles	Nitrile or neoprene gloves	Full-length laboratory coat	Recommended to be performed in a chemical fume hood. If not feasible, a NIOSH-approved respirator for particulates is advised.
Working with Solutions	Chemical safety glasses with side shields	Nitrile or neoprene gloves	Full-length laboratory coat	Generally not required if handled in a well-ventilated area.
Cleaning and Decontamination	Chemical safety goggles	Nitrile or neoprene gloves	Full-length laboratory coat	Not generally required.

The "Why" Behind the "What": A Deeper Dive into PPE Selection

• Eye Protection: Chemical safety goggles are recommended when handling the powder to provide a complete seal around the eyes, protecting against airborne dust. For handling solutions, safety glasses with side shields offer adequate protection against splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are imperative to prevent skin contact.[1][2] It is good practice to double-glove when handling the pure solid or concentrated solutions. Always inspect gloves for any signs of degradation or punctures before use.

• Body Protection: A full-length laboratory coat, preferably with elastic cuffs, should be worn to protect skin and personal clothing from contamination.[1]

• Respiratory Protection: The primary risk of inhalation occurs when handling the powdered form. Therefore, weighing and transferring this compound should ideally be conducted within a certified chemical fume hood to contain any dust. If a fume hood is not accessible for a specific task, a NIOSH-approved respirator with a particulate filter should be used.

Operational Blueprint: From Receipt to Disposal

A systematic workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• Ensure the container is tightly sealed when not in use.

Handling Procedures: A Step-by-Step Guide

• Preparation: Before handling, ensure that the work area is clean and uncluttered. Designate a specific area for handling this compound.

• Donning PPE: Put on all required PPE as outlined in the table above.

• Weighing and Transfer:

  • Perform all manipulations of the solid compound that may generate dust within a chemical fume hood.

  • Use a spatula or scoop to transfer the powder. Avoid pouring directly from the bottle to minimize dust generation.

  • Keep the container closed as much as possible.

• Dissolution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling:

  • Thoroughly wash hands with soap and water after handling is complete and before leaving the laboratory.[1]

  • Clean and decontaminate the work area and any equipment used.

Spill and Emergency Response

In the event of a spill, remain calm and follow these procedures:

• Alert Personnel: Notify others in the immediate vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Assess and Contain: For small spills, and if it is safe to do so, contain the spill with an inert absorbent material.

• Clean-up: Carefully sweep or vacuum (with HEPA filter) the solid material into a designated waste container. For liquid spills, use an appropriate spill kit.

• Decontaminate: Clean the spill area with soap and water.

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid.

Responsible Disposal: A Commitment to Safety and Sustainability

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Collection

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats, paper towels), in a clearly labeled, dedicated solid chemical waste container.

• Liquid Waste: Collect all liquid waste containing the compound in a compatible, labeled liquid chemical waste container. Do not mix with incompatible waste streams.

Disposal Protocol

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) office for specific disposal guidelines. Regulations can vary significantly by location.

• Labeling: Ensure all waste containers are accurately and clearly labeled with the full chemical name and any known hazards.

• Storage: Store waste containers in a designated satellite accumulation area, away from general laboratory traffic.

• Pickup: Arrange for waste pickup through your institution's established hazardous waste disposal program.

Under no circumstances should this chemical or its solutions be disposed of down the drain. [1][2]

By adhering to these comprehensive guidelines, researchers can confidently and safely handle (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, fostering a culture of safety and responsibility within the laboratory.

References

Sources

• 1. aksci.com [aksci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]